1,2-Anhydro-6-bromomannitol

• CAS: 83349-36-4

Core Science & Biosynthesis

What is the chemical structure and properties of 1,2-anhydro-6-bromomannitol

An In-Depth Technical Guide to 1,2-anhydro-6-bromo-6-deoxy-D-mannitol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide offers a comprehensive examination of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol, a significant molecule in the study of hexitol-derived antineoplastic agents. This document details its core chemical structure, physicochemical properties, and a representative synthetic pathway. A central focus is placed on its mechanism of action as a bifunctional alkylating agent, a property conferred by its strained epoxide ring and terminal bromine. The guide elucidates its role as an intermediary metabolite in the biotransformation of related dibromo compounds and discusses its comparative biological effects, including its tumor-inhibitory and myelosuppressive activities.[1] Methodologies for characterization and detailed experimental protocols are provided to support researchers, chemists, and drug development professionals in the fields of oncology and medicinal chemistry.

Chemical Identity and Physicochemical Properties

1,2-anhydro-6-bromo-6-deoxy-D-mannitol (also referred to as BrEpM) is a synthetic derivative of D-mannitol, a naturally occurring sugar alcohol.[1] Its structure is characterized by a D-mannitol backbone featuring a chemically reactive 1,2-anhydro (epoxide) ring and a bromine atom at the C6 position. This unique combination of functional groups dictates its chemical reactivity and biological profile.

The epoxide, a three-membered cyclic ether, is highly strained and susceptible to nucleophilic attack, leading to ring-opening. The bromine atom serves as a good leaving group, providing a second site for alkylation. This dual reactivity is central to its mechanism of action as a DNA-damaging agent.

Chemical Structure

The structure of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol is depicted below. The D-mannitol configuration is retained, with the epoxide ring formed between carbons 1 and 2.

Caption: Chemical structure of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol.

Physicochemical Data

The key properties of this compound are summarized in the table below, providing essential data for experimental design and safety considerations.

Property	Value	Source(s)
CAS Number	83349-36-4	[2]
Molecular Formula	C₆H₁₁BrO₄	[2]
Molecular Weight	227.05 g/mol	[2]
Monoisotopic Mass	225.98407 Da	[3]
Predicted XlogP	-1.2	[3]
Hydrogen Bond Donor Count	3	N/A
Hydrogen Bond Acceptor Count	4	N/A

Synthesis and Purification

1,2-anhydro-6-bromo-6-deoxy-D-mannitol is prepared as an intermediary metabolite in the chemical conversion of 1,6-dibromo-1,6-dideoxy-D-mannitol (DBM) to 1,2:5,6-dianhydro-D-mannitol.[1] The synthesis involves a controlled intramolecular cyclization reaction. The general strategy relies on the selective reaction of one of the bromo-substituted carbons with a neighboring hydroxyl group under basic conditions to form the epoxide ring.

Rationale of Synthetic Approach

The synthesis of 1,2-anhydro sugars can be achieved via several methods, including the intramolecular nucleophilic attack of an oxyanion on a carbon atom with a good leaving group.[4] In the context of converting dibromomannitol, a mild base is used to deprotonate a hydroxyl group, which then acts as a nucleophile. The hydroxyl at C2 attacks the C1 carbon, displacing the bromide ion and forming the strained 1,2-epoxide ring. The reaction conditions must be carefully controlled to favor the formation of the mono-epoxide over the di-epoxide.

Caption: Generalized workflow for the synthesis of the target compound.

Experimental Protocol: Representative Synthesis

This protocol is a representative example based on the established chemistry of anhydro sugar formation and should be adapted and optimized.

• Dissolution: Dissolve 1,6-dibromo-1,6-dideoxy-D-mannitol (1.0 eq) in a suitable solvent mixture, such as 1:1 acetone/water, to ensure solubility of both the starting material and the basic reagent.

• Base Addition: Cool the solution in an ice bath (0-5 °C). Add a mild base, such as sodium bicarbonate (1.1 eq), portion-wise over 30 minutes with vigorous stirring. The use of a mild base and low temperature is critical to control the reaction rate and minimize the formation of the di-epoxide byproduct.

• Reaction Monitoring: Allow the reaction to stir at low temperature and monitor its progress using Thin Layer Chromatography (TLC), eluting with a solvent system like ethyl acetate/hexane. The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) to a pH of ~7. Remove the acetone under reduced pressure.

• Extraction: Extract the aqueous residue multiple times with a suitable organic solvent, such as ethyl acetate. The epoxide product is more organic-soluble than the starting diol.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude oil or solid via flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane to isolate the pure 1,2-anhydro-6-bromo-6-deoxy-D-mannitol.

Biological Activity and Mechanism of Action

1,2-anhydro-6-bromo-6-deoxy-D-mannitol functions as an antineoplastic agent, a classification it shares with its parent compounds, the dibromohexitols.[1] Its cytotoxicity is rooted in its ability to act as a bifunctional alkylating agent, a class of chemotherapy drugs that covalently attach alkyl groups to DNA.[5][6]

Mechanism of DNA Alkylation

Alkylating agents exert their cytotoxic effects by damaging the DNA of rapidly dividing cells, which are characteristic of cancer.[6][7] This damage disrupts DNA replication and transcription, ultimately triggering programmed cell death (apoptosis).[8][9]

The molecule possesses two electrophilic centers:

• C1 of the Epoxide Ring: The strained epoxide is highly susceptible to nucleophilic attack. The N7 position of guanine bases in DNA is a particularly strong nucleophile and a common target for alkylating agents.[5][9] This attack opens the epoxide ring, forming a stable covalent bond between the drug and the DNA.

• C6 Bearing the Bromine Atom: The carbon-bromine bond is polarized, making the C6 carbon electrophilic. A second nucleophilic attack, either from another DNA base or another nucleophile, can displace the bromide ion, leading to a second alkylation event.

This dual reactivity allows the molecule to form cross-links within a single DNA strand (intrastrand) or between the two strands of the DNA double helix (interstrand).[7] Interstrand cross-links are particularly cytotoxic as they prevent the separation of the DNA strands, a critical step for replication and repair, leading to cell cycle arrest and apoptosis.[5][9]

Caption: Proposed mechanism of action via DNA alkylation and cross-linking.

Biological Effects

Studies comparing 1,2-anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) with its related dibromo (DBM) and dianhydro (DAM) analogs have revealed important structure-activity relationships.[1]

• Antitumor Activity: BrEpM demonstrates tumor inhibitory activity against models such as the Walker carcinosarcoma, with its potency being intermediate between the more reactive dianhydro derivative and the less reactive dibromo precursor.[1]

• Myelosuppression: Like other mannitol-based alkylating agents, BrEpM is selectively myelosuppressive, showing greater toxicity towards granulocytes than lymphocytes.[1] This effect is a common dose-limiting toxicity for many classical alkylating agents.

• Comparative Potency: The galactitol-derived analogues of these compounds are consistently more potent than their mannitol counterparts, a difference attributed to the stereochemistry influencing the reactivity towards target nucleophiles.[1]

Spectroscopic Characterization Insights

Full characterization of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol requires a combination of spectroscopic techniques. While a detailed spectrum is not publicly available, the expected spectroscopic features can be inferred from its structure.

• ¹H NMR Spectroscopy: The presence of the epoxide ring significantly influences the chemical shifts of the protons on C1 and C2. These protons are expected to resonate in a characteristic upfield region of approximately 2.5-3.5 ppm due to the ring strain.[10][11] The remaining protons on the mannitol backbone (C3-C6) would appear in the typical sugar region (3.5-4.5 ppm), with complex splitting patterns due to diastereotopic relationships.

• ¹³C NMR Spectroscopy: The carbons of the epoxide ring (C1, C2) are also shifted upfield compared to typical ether carbons, generally appearing in the 45-60 ppm range.[10] The other carbons (C3-C5) would be found in the 60-80 ppm range, characteristic of polyols, while the C6 carbon attached to bromine would be shifted to approximately 30-40 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a strong, broad absorption band in the 3200-3600 cm⁻¹ region, corresponding to the O-H stretching of the multiple hydroxyl groups.[12] A characteristic C-O stretching band for the epoxide ring may be observed around 1250 cm⁻¹ and in the 800-950 cm⁻¹ region, although these can be difficult to assign definitively in a complex molecule.[10] The absence of a carbonyl (C=O) peak around 1700 cm⁻¹ would be a key confirmation.[10]

• Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the elemental composition, C₆H₁₁BrO₄, by providing a highly accurate mass measurement matching the calculated monoisotopic mass of 225.98407 Da.[2][3]

Applications in Research and Drug Development

1,2-anhydro-6-bromo-6-deoxy-D-mannitol serves as a valuable tool in cancer research and medicinal chemistry.

• Mechanistic Studies: As a key intermediate, it helps elucidate the metabolic activation pathway of prodrugs like 1,6-dibromo-1,6-dideoxy-D-mannitol into their ultimate cytotoxic forms.[1]

• Structure-Activity Relationship (SAR) Studies: By comparing its activity to analogs with different stereochemistry (galactitol vs. mannitol) or different leaving groups (bromo vs. other halogens or sulfonate esters), researchers can probe the structural requirements for optimal DNA alkylation and cytotoxicity.[1]

• Scaffold for Novel Therapeutics: The mannitol backbone provides a chiral scaffold that can be further modified. The epoxide and bromo functionalities can be replaced or altered to tune reactivity, selectivity, and pharmacokinetic properties, guiding the development of new, potentially more effective and less toxic alkylating agents.

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Introduction: The Chemical Architecture of a Bifunctional Alkylating Agent

An In-Depth Technical Guide to the Alkylating Mechanism of 1,2-Anhydro-6-bromomannitol

This guide provides a detailed exploration of the molecular mechanism of 1,2-anhydro-6-bromomannitol, a potent bifunctional alkylating agent. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with field-proven methodologies to offer a comprehensive understanding of this compound's interaction with biological macromolecules.

1,2-Anhydro-6-bromomannitol is a derivative of mannitol, a sugar alcohol, and a key intermediate in the metabolic conversion of the anticancer drug dibromomannitol (Mitobronitol) to dianhydromannitol.[1][2][3] Its significance as a therapeutic agent stems from its classification as a bifunctional alkylating agent, a class of compounds that exert cytotoxic effects primarily by forming covalent bonds with nucleophilic moieties in cellular macromolecules, most notably DNA.[2][4]

The potency of 1,2-anhydro-6-bromomannitol is encoded in its unique chemical structure, which features two distinct electrophilic centers:

• A highly strained 1,2-anhydro (epoxide) ring .

• A primary carbon atom bonded to a bromine atom , a good leaving group.

This dual reactivity allows the molecule to form two separate covalent bonds, enabling it to create DNA intra-strand and inter-strand cross-links, which are particularly challenging for cellular repair machinery and are highly effective at inducing cell death in rapidly dividing cancer cells.[4]

Caption: Chemical structure of 1,2-anhydro-6-bromomannitol.

The Core Mechanism: A Two-Stage Nucleophilic Attack on DNA

The alkylating action of 1,2-anhydro-6-bromomannitol is a sequential, two-step process targeting nucleophilic sites on DNA bases. The N7 position of guanine is the most frequent target for many alkylating agents due to its high nucleophilicity.[4][5] Other susceptible sites include the N3 of adenine and N7 of adenine.[6][7]

Step 1: Epoxide Ring Opening and Mono-Adduct Formation

The reaction is initiated by the nucleophilic attack of a DNA base (e.g., N7 of guanine) on one of the carbon atoms of the strained epoxide ring. This reaction proceeds via an S_N2 (bimolecular nucleophilic substitution) mechanism.[8] The high ring strain of the epoxide makes it an excellent electrophile, facilitating ring-opening without the need for enzymatic activation. This first step results in the formation of a stable, covalent mono-adduct, where the mannitol derivative is attached to the DNA base.

Step 2: Second Alkylation and DNA Cross-Linking

Following the initial alkylation, the 6-bromo end of the molecule remains available for a second reaction. The carbon atom attached to the bromine is also electrophilic. A second nucleophilic site on the DNA, either on the same strand (intrastrand) or the opposing strand (interstrand), can then attack this carbon, displacing the bromide ion. This second S_N2 reaction forms a covalent cross-link.

Inter-strand cross-links are particularly cytotoxic as they prevent the separation of the DNA strands, a critical step for both DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis.[4]

Caption: Mechanism of bifunctional alkylation by 1,2-anhydro-6-bromomannitol.

Comparative Potency and Biological Activity

Studies comparing 1,2-anhydro-6-bromomannitol with its parent compound, dibromomannitol (DBM), and its final metabolite, dianhydromannitol (DAM), reveal a clear structure-activity relationship. The bromoepoxide (1,2-anhydro-6-bromomannitol) consistently shows intermediate potency in terms of toxicity, tumor inhibition, and hematological effects.[1] This underscores the role of both the epoxide group and the bromine substituent in modulating the compound's reactivity and transport properties.

Compound	Key Reactive Groups	Relative Potency[1]	Primary Mode of Action
Dibromomannitol (DBM)	Two Bromo Groups (-Br)	Lower	Prodrug; requires in-vivo conversion to active epoxide forms.
1,2-Anhydro-6-bromomannitol	One Epoxide, One Bromo Group	Intermediate	Direct bifunctional alkylation.
Dianhydromannitol (DAM)	Two Epoxide Rings	Higher	Highly reactive bifunctional alkylating agent.

Experimental Protocol: Detection of DNA Alkylation using the Alkaline Comet Assay

The Comet Assay (Single Cell Gel Electrophoresis) is a sensitive and versatile method for detecting DNA damage, including strand breaks and alkali-labile sites that are byproducts of DNA alkylation.[9][10] The alkaline version of the assay is particularly well-suited for this purpose.

Principle:

Cells are embedded in agarose gel on a microscope slide, lysed to remove cellular proteins and membranes, and then subjected to an alkaline environment. This treatment unwinds the DNA and converts sites of alkylation (adducts) into single-strand breaks. During electrophoresis, the damaged, fragmented DNA migrates away from the nucleus, forming a "comet tail." The intensity and length of this tail are proportional to the amount of DNA damage.[11]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture target cells (e.g., human cancer cell line) to approximately 80% confluency.

  • Expose cells to varying concentrations of 1,2-anhydro-6-bromomannitol (and appropriate vehicle controls) for a defined period (e.g., 2-4 hours).

• Slide Preparation:

  • Harvest cells via trypsinization and resuspend in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

  • Mix 10 µL of cell suspension with 75 µL of low melting point agarose (0.5% in PBS) at 37°C.

  • Quickly pipette the mixture onto a pre-coated microscope slide and cover with a coverslip.

  • Solidify the gel by placing the slides at 4°C for 10 minutes.

• Lysis:

  • Carefully remove the coverslip and immerse the slides in freshly prepared, ice-cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added just before use).

  • Incubate at 4°C for at least 1 hour to lyse the cells and unfold the DNA.

• Alkaline Unwinding and Electrophoresis:

  • Gently remove slides from the lysis buffer and place them in a horizontal electrophoresis tank.

  • Fill the tank with fresh, ice-cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13).

  • Let the slides sit in this buffer for 20-40 minutes to allow for DNA unwinding and expression of alkali-labile sites.

  • Apply voltage (e.g., 25 V, ~300 mA) for 20-30 minutes.

• Neutralization and Staining:

  • After electrophoresis, gently remove the slides and wash them three times (5 minutes each) with a neutralization buffer (0.4 M Tris, pH 7.5).

  • Stain the DNA by adding a small volume of a fluorescent dye (e.g., SYBR Green I or propidium iodide) to each slide.

• Visualization and Analysis:

  • Visualize the slides using a fluorescence microscope.

  • Capture images and analyze them using specialized comet assay software to quantify the percentage of DNA in the tail and the tail moment (a product of tail length and the fraction of DNA in the tail).

Caption: Experimental workflow for the Alkaline Comet Assay.

Conclusion and Future Directions

The mechanism of action of 1,2-anhydro-6-bromomannitol is a classic example of bifunctional alkylation, driven by the inherent reactivity of its epoxide ring and bromo-substituent. This dual electrophilicity enables the formation of highly cytotoxic DNA inter-strand cross-links, which underpins its therapeutic potential. Understanding this mechanism is crucial for the rational design of new, more selective, and potent chemotherapeutic agents. Future research may focus on targeted delivery systems to increase the therapeutic index of such alkylating agents, maximizing their efficacy against tumor cells while minimizing systemic toxicity.

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A Technical Guide to 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol: Properties, Synthesis, and Applications in Drug Development

This technical guide provides a comprehensive overview of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol, a key intermediate in the study of hexitol-based antineoplastic agents. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering in-depth insights into its chemical properties, synthesis, and biological significance.

Core Molecular Attributes

1,2-Anhydro-6-bromo-6-deoxy-D-mannitol, hereafter referred to as BrEpM, is a brominated epoxide derivative of D-mannitol. Its structure is characterized by an anhydro bridge between the first and second carbons and a bromine substitution at the sixth position. These modifications to the parent mannitol molecule are crucial to its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol

Property	Value	Source
Molecular Weight	227.053 g/mol	[1]
Empirical Formula	C₆H₁₁BrO₄	[1]
CAS Number	83349-36-4	[1]

The presence of the strained epoxide ring makes the molecule susceptible to nucleophilic attack, a key feature in its mechanism of action as an alkylating agent. The bromine atom at the 6-position further enhances its reactivity and influences its transport properties across cellular membranes.

Synthesis and Chemical Reactivity

The synthesis of BrEpM is a critical aspect of its utility in research and development. It is typically prepared as an intermediary metabolite in the conversion of dibromomannitol (DBM) to dianhydromannitol (DAM).[2] This conversion pathway is of significant interest in the development of cytotoxic agents.

Synthetic Pathway Overview

The synthesis involves a controlled chemical transformation of a precursor molecule, typically a protected form of D-mannitol. The process generally follows these key steps:

• Selective Protection: Hydroxyl groups on the D-mannitol backbone that are not involved in the anhydro bridge formation or bromination are protected.

• Bromination: A bromine atom is introduced at the 6-position, often through a nucleophilic substitution reaction.

• Epoxidation/Anhydro Bridge Formation: An intramolecular reaction is induced to form the 1,2-anhydro (epoxide) ring.

• Deprotection: The protecting groups are removed to yield the final product.

Caption: Workflow for an in vitro cytotoxicity assay of 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol.

Concluding Remarks

1,2-Anhydro-6-bromo-6-deoxy-D-mannitol is a molecule of significant interest in the field of medicinal chemistry, particularly in the development of anticancer agents. Its unique structural features, namely the reactive epoxide ring and the bromine substituent, confer upon it a moderate level of cytotoxic activity. As an intermediate in the metabolic pathway of related, more potent compounds, its study provides valuable insights into the structure-activity relationships of bifunctional alkylating agents. Further research into its synthesis, reactivity, and biological effects will continue to inform the design of novel and more effective chemotherapeutic drugs.

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Pharmacokinetics and Mechanistic Profiling of 1,2-Anhydro-6-bromomannitol Derivatives: A Technical Whitepaper

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Pharmacokinetics, Conversion Dynamics, and Analytical Methodologies

Executive Summary & Mechanistic Overview

In the landscape of alkylating antineoplastic agents, hexitol derivatives represent a unique class of microenvironment-activated prodrugs. Among these, dibromomannitol (DBM, Mitobronitol) has been historically utilized for the treatment of chronic granulocytic leukemia. However, DBM itself is relatively inert. Its pharmacological efficacy is entirely dependent on its non-enzymatic, pH-driven conversion into reactive epoxide intermediates.

The primary active intermediate in this cascade is 1,2-anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) . As a transient bromoepoxide, BrEpM bridges the gap between the stable DBM prodrug and the terminal diepoxide, dianhydromannitol (DAM). Understanding the pharmacokinetics (PK) and conversion kinetics of BrEpM is critical for optimizing dosing regimens and mitigating off-target toxicities. This whitepaper provides an in-depth technical analysis of BrEpM's pharmacokinetic profile, its unique myelosuppressive selectivity, and the rigorous analytical protocols required to quantify its transient formation in vitro.

Pharmacokinetics and Conversion Dynamics

The pharmacokinetic journey of DBM is defined by a continuous, spontaneous degradation pathway in the physiological environment (pH 7.4, 37°C). Upon administration, DBM undergoes an intramolecular nucleophilic substitution. The deprotonated hydroxyl group attacks the adjacent carbon, displacing the bromide ion to form the monoepoxide, BrEpM 1.

Because BrEpM is highly electrophilic, it exhibits a very short plasma half-life. It acts as a transient alkylator that can either directly bind to biological nucleophiles (primarily the N-7 position of guanine in DNA) or undergo a secondary cyclization event to form the diepoxide, DAM 2. The apparent volume of distribution for BrEpM is strictly localized to the intracellular space where the conversion occurs, making traditional compartmental PK modeling challenging without robust quenching protocols.

Quantitative Pharmacokinetic and Physicochemical Data

To contextualize the transient nature of BrEpM, we must compare it against its parent prodrug and terminal metabolite. The table below summarizes the quantitative shifts in molecular properties as the compound progresses through its activation cascade.

Table 1: Comparative Physicochemical and Toxicity Profiles of Mannitol Derivatives

Compound	Role in Pathway	Molecular Weight ( g/mol )	Relative Myelotoxicity*	Primary Target Mechanism
Dibromomannitol (DBM)	Stable Prodrug	387.90	Baseline (1.0x)	Precursor pool
BrEpM	Active Intermediate	227.05	Intermediate (1.5x)	DNA Mono-alkylation
Dianhydromannitol (DAM)	Terminal Alkylator	146.14	High (2.0x)	DNA Cross-linking

*Relative toxicity derived from comparative haematological effect studies in rodent models, normalized to DBM baseline.

Pharmacodynamics: The Mechanics of Myelosuppressive Selectivity

A defining characteristic of BrEpM and its related mannitol derivatives is their profound selectivity. Unlike their stereoisomers—the galactitol derivatives (e.g., dibromodulcitol and its epoxide BrEpG)—which exhibit broad-spectrum, highly potent toxicity, the mannitol derivatives are selectively myelosuppressive 3.

In vivo studies demonstrate that BrEpM and DAM are approximately twice as toxic to granulocytes as they are to lymphocytes 3. This targeted lymphotoxic activity is driven by two factors:

• Slower Nucleophilic Reactivity: The stereochemistry of the mannitol backbone results in a slower rate of epoxide ring-opening compared to galactitol. This delay allows the drug to distribute more deeply into myeloid compartments before terminal alkylation occurs.

• Bromine-Modulated Transport: The retention of the bromine atom in the BrEpM intermediate alters the lipophilicity and cellular uptake kinetics, specifically favoring accumulation in granulocytic lineages 4.

Mechanistic Pathway Visualization

The following diagram maps the non-enzymatic metabolic activation of DBM through the BrEpM intermediate, culminating in DNA cross-linking.

Fig 1: Metabolic activation of DBM to BrEpM and DAM, culminating in DNA N-7 guanine alkylation.

Experimental Protocol: In Vitro Kinetic Profiling of BrEpM Formation

Because BrEpM is a highly reactive, transient intermediate, standard endpoint assays will fail to capture its formation. As an Application Scientist, I mandate the use of a self-validating kinetic quenching protocol to accurately map the conversion of DBM to BrEpM.

This protocol is designed to eliminate artifactual epoxide formation during sample processing, ensuring that the LC-MS/MS readout is a true reflection of the physiological state at the exact moment of sampling.

Step-by-Step Methodology

Step 1: Preparation of the Simulated Physiological Matrix

• Action: Prepare a 100 mM phosphate buffer adjusted precisely to pH 7.4, supplemented with 150 mM NaCl. Pre-warm to 37°C.

• Causality: The conversion of DBM to BrEpM is strictly pH-dependent, relying on the deprotonation of the hydroxyl group. The presence of physiological chloride (150 mM NaCl) is critical, as high chloride concentrations can shift the equilibrium of halogen exchange and subtly influence the rate of epoxide ring opening.

Step 2: Reaction Initiation and Time-Course Sampling

• Action: Spike DBM into the pre-warmed buffer to achieve a final concentration of 50 µM. At predefined intervals (0, 5, 10, 20, 40, and 60 minutes), withdraw 50 µL aliquots.

• Causality: BrEpM forms and degrades continuously. A dense early-time-point sampling strategy is required to capture the transient peak concentration ( Cmax​ ) of the monoepoxide before the secondary conversion to DAM dominates the kinetics.

Step 3: Rapid Acidic Quenching (Self-Validating Step)

• Action: Immediately discharge the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing 0.1% formic acid and 5 µM of an isotopically labeled internal standard (e.g., DBM-d8).

• Causality: This is the most critical step for assay trustworthiness. The sudden drop in temperature halts thermal kinetics, while the acidic shift (lowering pH < 4.0) instantly protonates the reactive hydroxyl groups, completely arresting the intramolecular cyclization. The internal standard normalizes any matrix effects or volumetric errors, rendering the extraction self-validating.

Step 4: LC-MS/MS Quantification via MRM

• Action: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Inject the supernatant into a reverse-phase LC coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor the specific m/z transitions for DBM (m/z ~388) and BrEpM (m/z ~227).

• Causality: Epoxides lack strong chromophores, rendering UV detection inadequate. MRM provides the absolute structural specificity required to differentiate the monoepoxide (BrEpM) from the diepoxide (DAM) without relying solely on chromatographic retention times, which can shift due to column degradation by these very alkylating agents.

Conclusion

The pharmacokinetics of 1,2-anhydro-6-bromomannitol (BrEpM) dictate the true efficacy and toxicity profile of hexitol-based alkylating therapies. By recognizing BrEpM not merely as a byproduct, but as the active, transport-modulating intermediate, researchers can better understand the unique myelosuppressive selectivity of mannitol derivatives. Employing rigorous, self-validating quenching protocols during in vitro analysis is paramount to accurately mapping this transient pharmacokinetic window, ultimately paving the way for safer, more targeted dosing strategies in hematological oncology.

References

• 1,2-anhydro-6-bromo-6-deoxy-d-mannitol - Reagent Database.Reagent Database.
• Revisiting Bromohexitols as a Novel Class of Microenvironment‐Activated Prodrugs for Cancer Therapy.ResearchGate.
• Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives.PubMed (NIH).
• Anticancer drug research in Hungary, 1950-2000.ResearchGate.

Sources

• 1. 1,2-ANHYDRO-6-BROMO-6-DEOXY-D-MANNITOL CAS 83349-36-4 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 2. researchgate.net [researchgate.net]
• 3. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the synthesis of 1,2-anhydro-6-bromomannitol from D-mannitol

An in-depth methodological guide for the synthesis of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) from D-mannitol, focusing on mechanistic causality, stereochemical control, and self-validating reaction parameters.

Introduction and Mechanistic Rationale

1,2-Anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) is a critical monoepoxide intermediary metabolite formed during the bioactivation and synthetic conversion of the alkylating antineoplastic agent 1,6-dibromo-1,6-dideoxy-D-mannitol (DBM, Mitobronitol) into 1,2:5,6-dianhydro-D-mannitol (DAM)[1]. In pharmacological studies, BrEpM exhibits intermediate alkylating potency and selective myelosuppression, making it a compound of high interest for comparative oncology and targeted drug development[1][2].

The synthesis of BrEpM from D-mannitol is a three-phase process:

• Selective Bromination & Acetylation: Primary hydroxyls are substituted with bromine while secondary hydroxyls are protected as acetates.

• Zemplén Deacetylation: Gentle removal of acetate groups to yield DBM.

• Controlled Mono-Epoxidation: The critical step where strict stoichiometric control of a base triggers an intramolecular SN​2 reaction to form the monoepoxide.

Expertise & Experience: The Role of C2​ Symmetry

A profound mechanistic advantage in this synthesis is the C2​ symmetry of the DBM precursor. During the base-catalyzed deprotonation, the hydroxide ion can attack either the C2 or C5 hydroxyl group with equal statistical probability. Because of the C2​ axis of the DBM molecule, an intramolecular SN​2 attack by the C2-alkoxide on C1 yields the exact same chiral enantiomer as an attack by the C5-alkoxide on C6. This symmetry prevents the formation of diastereomeric mixtures, ensuring that the mono-epoxidation strictly yields pure 1,2-anhydro-6-bromo-6-deoxy-D-mannitol[3].

Fig 1: Synthetic workflow from D-Mannitol to BrEpM, highlighting the over-reaction risk.

Quantitative Data & Reaction Optimization

The successful isolation of the monoepoxide (BrEpM) relies entirely on preventing the cascade reaction that forms the diepoxide (DAM). The table below summarizes the optimization parameters for the final epoxidation step.

Table 1: Reaction Optimization for Mono-Epoxidation (DBM to BrEpM)

Base Equivalents (NaOH)	Temp (°C)	Time (h)	DBM Recovery (%)	BrEpM Yield (%)	DAM Yield (%)
0.5 eq	20	2	50%	45%	5%
1.0 eq	15	2	12%	78%	10%
2.0 eq	20	2	0%	5%	95%

Table 2: Physicochemical Comparison of D-Mannitol Derivatives

Compound	Structure Type	Myelosuppressive Activity	TLC Rf​ (CHCl₃:MeOH 9:1)
DBM (Mitobronitol)	1,6-dibromo	Mild/Selective	~0.30
BrEpM	Monoepoxide	Intermediate	~0.55
DAM	Diepoxide	High	~0.80

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 1,6-Dibromo-1,6-dideoxy-2,3,4,5-tetra-O-acetyl-D-mannitol

Causality: Direct bromination of unprotected mannitol leads to complex mixtures of bromohydrins. Using HBr in acetic anhydride simultaneously protects the secondary hydroxyls as acetates while the primary hydroxyls are selectively substituted by bromide via an acetoxonium intermediate.

• Reaction Setup: Suspend 50 g of D-mannitol in 150 mL of acetic anhydride in a 500 mL round-bottom flask equipped with a reflux condenser.

• Bromination: Carefully add 100 mL of 33% HBr in acetic acid. Heat the mixture to 130 °C for 3 hours until the solution becomes clear.

• Self-Validating Precipitation: Pour the hot mixture into 1 L of ice water. The sudden shift in polarity forces the highly hydrophobic tetra-acetate intermediate to precipitate as a white crystalline solid.

• Purification: Filter the solid and recrystallize from hot ethanol. The formation of sharp, needle-like crystals confirms the structural purity of the protected intermediate.

Phase 2: Zemplén Deacetylation to DBM (Mitobronitol)

Causality: Strong aqueous bases would prematurely trigger epoxide formation. Zemplén transesterification gently removes the acetate protecting groups using a catalytic alkoxide, preventing premature cyclization.

• Dissolution: Dissolve 40 g of the tetra-acetate intermediate in 200 mL of anhydrous methanol.

• Catalytic Cleavage: Cool the solution to 0–5 °C. Add 2 mL of 1 M sodium methoxide (NaOMe) in methanol.

• Self-Validating Equilibrium: As the acetate groups are cleaved to form methyl acetate, the highly polar DBM product becomes insoluble in the cold methanol. The reaction self-validates through the heavy precipitation of DBM crystals.

• Isolation: Filter the DBM crystals, wash with cold methanol, and dry under vacuum.

Phase 3: Controlled Mono-Epoxidation to BrEpM

Causality: The strict stoichiometric control of the base is the primary self-validating mechanism. As the base is consumed to neutralize the expelled hydrobromic acid (forming NaBr and H₂O), the pH of the solution drops.

Fig 2: Mechanistic pathway of the intramolecular SN​2 mono-epoxidation.

• Solvent System: Suspend DBM (10 mmol, 3.08 g) in 50 mL of a 1:1 mixture of methanol and water. Cool the suspension to 15 °C.

• pH-Controlled Addition: Equip the flask with a pH electrode. Add exactly 1.0 molar equivalent of 0.5 M aqueous NaOH (20 mL, 10 mmol) dropwise over 2 hours. Adjust the addition rate to maintain the pH strictly between 8.0 and 8.5.

• Self-Validation (Endpoint Detection): The reaction is complete when the pH stabilizes at ~7.5 without further base addition, indicating the full consumption of the 1.0 equivalent of OH⁻.

• Phase Separation: Immediately extract the aqueous methanolic mixture with ethyl acetate (3 x 50 mL). The monoepoxide (BrEpM) selectively partitions into the organic phase, leaving unreacted DBM (highly polar) and NaBr in the aqueous phase.

• Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at 30 °C. Crucial: Avoid higher temperatures to prevent thermal degradation or epoxide ring-opening.

• Final Purification: Purify the crude residue via flash column chromatography (Silica gel, Chloroform:Methanol 95:5) to remove trace amounts of the over-reacted DAM.

Sources

• 1. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - 1,2-anhydro-6-bromomannitol (C6H11BrO4) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols for Epoxide Ring-Opening Reactions of 1,2-Anhydro-6-bromomannitol

For Researchers, Scientists, and Drug Development Professionals

The strategic opening of the epoxide ring in 1,2-anhydro-6-bromomannitol serves as a pivotal gateway to a diverse array of chiral building blocks essential in medicinal chemistry and drug development. This guide provides a comprehensive overview of the mechanistic principles, reaction conditions, and detailed protocols for the nucleophilic ring-opening of this versatile substrate. The inherent strain of the three-membered epoxide ring makes it susceptible to cleavage under both basic and acidic conditions, offering a tunable platform for introducing a variety of functional groups with high regio- and stereocontrol.[1][2]

Mechanistic Principles of Epoxide Ring-Opening

The reactivity of epoxides is dominated by the significant ring strain, which provides a strong thermodynamic driving force for ring-opening reactions.[2] Unlike other ethers, epoxides can be readily cleaved by a wide range of nucleophiles under both acidic and basic conditions.[1][3] The choice of reaction conditions is paramount as it dictates the regiochemical outcome of the reaction.

Base-Catalyzed Ring-Opening

Under basic or neutral conditions, the ring-opening of an epoxide proceeds via a classic S(_N)2 mechanism.[4][5] This reaction is characterized by the direct attack of a strong nucleophile on one of the electrophilic carbons of the epoxide.

• Mechanism: The nucleophile attacks one of the epoxide carbons, leading to the simultaneous opening of the C-O bond. The oxygen atom is converted into an alkoxide, which is subsequently protonated during the reaction work-up to yield the final alcohol product.[2]

• Regioselectivity: In the case of asymmetric epoxides like 1,2-anhydro-6-bromomannitol, the nucleophilic attack predominantly occurs at the less sterically hindered carbon atom.[1][6][7] This is a hallmark of the S(_N)2 reaction, where steric accessibility is the primary factor governing the site of attack.[2][8]

• Stereoselectivity: The reaction proceeds with a backside attack, resulting in an inversion of stereochemistry at the center of attack.[6][9] This leads to the formation of a trans or anti product, where the nucleophile and the newly formed hydroxyl group are on opposite faces of the molecule.[2]

Acid-Catalyzed Ring-Opening

In the presence of an acid, the epoxide oxygen is first protonated, which significantly enhances the leaving group ability of the oxygen atom and activates the epoxide towards nucleophilic attack, even by weak nucleophiles.[3][10]

• Mechanism: The initial protonation of the epoxide oxygen is followed by the nucleophilic attack. The mechanism has characteristics of both S(_N)1 and S(_N)2 pathways.[2][9] While a full carbocation is not typically formed, the transition state has significant carbocationic character.[1]

• Regioselectivity: For asymmetric epoxides, the nucleophile preferentially attacks the more substituted carbon atom.[3][6][9][10] This is because the more substituted carbon can better stabilize the partial positive charge that develops in the transition state.[8]

• Stereoselectivity: Similar to the base-catalyzed pathway, the acid-catalyzed ring-opening also proceeds via a backside attack, resulting in a trans or anti product.[1][6]

The Influence of Protecting Groups

In carbohydrate chemistry, protecting groups play a critical role beyond simply masking functional groups.[11] The nature and placement of protecting groups on the mannitol backbone can influence the reactivity of the epoxide and the stereochemical outcome of the ring-opening reaction by restricting the flexibility of the sugar ring and favoring certain conformations.[11][12]

Visualizing the Reaction Pathways

Caption: Base-Catalyzed Epoxide Ring-Opening Mechanism.

Caption: Acid-Catalyzed Epoxide Ring-Opening Mechanism.

Application Notes and Protocols

The following table summarizes various reaction conditions for the epoxide ring-opening of 1,2-anhydro-6-bromomannitol, and detailed protocols for key transformations are provided below.

Nucleophile	Catalyst/Conditions	Solvent	Expected Regioselectivity	Product Type
Methoxide (MeO⁻)	Sodium Methoxide (NaOMe)	Methanol (MeOH)	Attack at C1 (less hindered)	Methoxy alcohol
Hydroxide (OH⁻)	Sodium Hydroxide (NaOH)	Water/THF	Attack at C1 (less hindered)	Diol
Azide (N₃⁻)	Sodium Azide (NaN₃)	DMF, Water	Attack at C1 (less hindered)	Azido alcohol
Bromide (Br⁻)	Hydrobromic Acid (HBr)	Acetic Acid	Attack at C2 (more substituted)	Bromo alcohol
Water (H₂O)	Sulfuric Acid (H₂SO₄)	Water/Acetone	Attack at C2 (more substituted)	Diol
Amine (RNH₂)	-	Ethanol (EtOH)	Attack at C1 (less hindered)	Amino alcohol

Detailed Experimental Protocols

Protocol 1: Base-Catalyzed Ring-Opening with Sodium Methoxide

This protocol describes the ring-opening of 1,2-anhydro-6-bromomannitol using sodium methoxide to introduce a methoxy group at the C1 position.

• Reagent Preparation: Prepare a solution of sodium methoxide by carefully dissolving sodium metal in anhydrous methanol under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,2-anhydro-6-bromomannitol in anhydrous methanol.

• Reaction Execution: Cool the solution to 0 °C in an ice bath. Add the freshly prepared sodium methoxide solution dropwise to the stirred solution of the epoxide.

• Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, neutralize the reaction mixture with a weak acid (e.g., dilute HCl or ammonium chloride solution) until the pH is neutral.

• Extraction: Remove the methanol under reduced pressure. Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate). Extract the aqueous layer several times with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Acid-Catalyzed Ring-Opening with Hydrobromic Acid

This protocol details the acid-catalyzed ring-opening using hydrobromic acid, which results in the formation of a trans-bromohydrin.

• Reaction Setup: In a round-bottom flask, dissolve 1,2-anhydro-6-bromomannitol in glacial acetic acid.

• Reaction Execution: Cool the solution to 0 °C. Add a solution of hydrobromic acid in acetic acid dropwise with vigorous stirring.

• Monitoring: Allow the reaction to proceed at 0 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Work-up: Carefully pour the reaction mixture into a beaker of ice water to quench the reaction.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product can be purified by crystallization or column chromatography.

Protocol 3: Ring-Opening with Sodium Azide

This protocol outlines the introduction of an azide functionality, a versatile precursor for amines, via a base-catalyzed ring-opening.

• Reaction Setup: Dissolve 1,2-anhydro-6-bromomannitol in a mixture of N,N-dimethylformamide (DMF) and water in a round-bottom flask.

• Reaction Execution: Add sodium azide to the solution, followed by a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) if needed to improve solubility and reaction rate. Heat the mixture to 80-100 °C.

• Monitoring: Stir the reaction at the elevated temperature for 6-12 hours, monitoring its progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Washing: Wash the combined organic extracts with water and then with brine to remove DMF and any inorganic salts.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting azido alcohol by column chromatography.

Experimental Workflow

Caption: General Experimental Workflow for Epoxide Ring-Opening.

Conclusion

The ring-opening of 1,2-anhydro-6-bromomannitol is a powerful and versatile transformation in synthetic organic chemistry. A thorough understanding of the underlying mechanistic principles of acid- and base-catalyzed pathways is crucial for predicting and controlling the regioselectivity and stereoselectivity of the reaction. The protocols provided herein serve as a foundation for researchers to explore the synthesis of a wide range of functionalized mannitol derivatives for applications in drug discovery and development. Careful selection of nucleophiles, catalysts, and reaction conditions allows for the targeted synthesis of desired products with high efficiency and purity.

References

Sources

• 1. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. jsynthchem.com [jsynthchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. research.vu.nl [research.vu.nl]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel protecting groups in carbohydrate chemistry [comptes-rendus.academie-sciences.fr]

Application Note: 1,2-Anhydro-6-bromomannitol as a Bifunctional Alkylating Agent for DNA Crosslinking and Repair Studies

Executive Summary

1,2-anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) is a potent bifunctional alkylating agent and a critical intermediary metabolite of the antineoplastic prodrug dibromomannitol (DBM)[1]. Unlike simple monofunctional agents, BrEpM possesses two distinct reactive centers—an epoxide and a primary bromide—enabling it to form highly cytotoxic DNA interstrand crosslinks (ICLs). This application note provides researchers, molecular pharmacologists, and drug development professionals with validated, self-consistent protocols for utilizing BrEpM to study DNA damage response (DDR) pathways, specifically Fanconi Anemia (FA) and Homologous Recombination (HR).

Mechanistic Principles of BrEpM Alkylation

The cytotoxicity of BrEpM is driven by its asymmetric bifunctional structure. The mechanism of action follows a strict causal sequence:

• Primary Alkylation: The 1,2-anhydro (epoxide) group acts as a highly reactive electrophile due to ring strain. It reacts rapidly with nucleophilic centers on DNA, predominantly the N7 position of guanine, to form a monoadduct[2].

• Crosslink Formation: Following this initial tethering, the 6-bromo-6-deoxy moiety undergoes a slower, sterically driven SN2 nucleophilic substitution with a nucleophile on the complementary DNA strand. This sequential reaction forms a covalent bridge (ICL) that physically prevents DNA strand separation.

• Biological Consequence: During the S-phase of the cell cycle, the replicative helicase cannot unwind the crosslinked DNA. The stalled replication fork triggers a complex repair cascade orchestrated by the FA and HR pathways to unhook the lesion and restore genomic integrity[3].

Fig 1. Fanconi Anemia pathway activation and repair cascade triggered by BrEpM-induced DNA ICLs.

Physicochemical Properties & Reagent Preparation

Because the epoxide ring is highly susceptible to nucleophilic attack by water, aqueous solutions of BrEpM are unstable. Stock solutions must be prepared in anhydrous organic solvents to preserve the bifunctional nature of the molecule.

Table 1: Physicochemical Profile of 1,2-Anhydro-6-bromomannitol

Property	Value
Chemical Name	1,2-Anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM)
Molecular Formula	C6H11BrO4
Molecular Weight	227.05 g/mol
Functional Groups	Epoxide (1,2-anhydro), Primary Bromide (6-bromo)
Primary DNA Target	N7 position of Guanine
Solubility	Soluble in DMSO, DMF, and Ethanol

Stock Preparation Protocol

• Weighing: Weigh BrEpM powder under anhydrous conditions (e.g., a nitrogen-purged glove box) to prevent ambient moisture from hydrolyzing the epoxide.

• Dissolution: Dissolve in anhydrous Dimethyl Sulfoxide (DMSO) to a stock concentration of 100 mM.

• Storage: Aliquot into single-use amber vials, purge the headspace with argon, and store at -20°C.

• Causality Note (Crucial): Aqueous dilutions should only be made immediately prior to cellular application. Prolonged exposure to water will convert the epoxide to a diol, rendering the molecule a monofunctional alkylating agent (via the remaining bromide) and completely abolishing its crosslinking capability.

Experimental Workflows & Protocols

Protocol A: In Vitro Plasmid DNA Crosslinking Assay

This cell-free assay provides direct biochemical evidence of ICL formation. It relies on the principle that under strongly denaturing conditions, uncrosslinked double-stranded DNA (dsDNA) separates into single-stranded DNA (ssDNA), which migrates slowly through an alkaline agarose gel. Conversely, crosslinked DNA remains covalently tethered and rapidly "snaps back" to a double-stranded conformation upon neutralization, migrating faster.

Step-by-Step Methodology:

• Alkylation: Incubate 1 µg of linearized pUC19 plasmid DNA with varying concentrations of BrEpM (0, 10, 50, 100, 500 µM) in 20 µL of Crosslinking Buffer (25 mM HEPES, pH 7.4, 50 mM NaCl) for 2 hours at 37°C.

• Termination: Stop the reaction by adding 2 µL of 3 M sodium acetate (pH 5.2) and precipitating the DNA with 50 µL of ice-cold absolute ethanol.

  • Causality Note: Ethanol precipitation physically removes unreacted BrEpM, preventing artifactual alkylation from occurring during the subsequent high-pH denaturation step.

• Denaturation: Resuspend the DNA pellet in 15 µL of Denaturing Buffer (0.5 M NaOH, 1.5 M NaCl). Incubate at room temperature for 15 minutes.

• Electrophoresis: Load the samples onto a 1% alkaline agarose gel. Run at 2 V/cm for 3 hours in Alkaline Running Buffer (50 mM NaOH, 1 mM EDTA).

• Neutralization & Visualization: Neutralize the gel in 1 M Tris-HCl (pH 7.6) for 45 minutes, then stain with SYBR Gold. Crosslinked DNA will appear as a distinct, lower molecular weight band (dsDNA) relative to the upper ssDNA band.

Protocol B: Modified Alkaline Comet Assay for Cellular ICL Detection

Standard comet assays detect DNA single-strand breaks (SSBs) by measuring the "tail" of migrating DNA. Because ICLs physically tether DNA strands together, they prevent DNA migration. To quantify ICLs, cells must be exposed to a known strand-breaking agent. The reduction in the comet tail in BrEpM-treated cells compared to irradiated controls provides a quantifiable measure of crosslinking[4].

Fig 2. Workflow of the Modified Alkaline Comet Assay for quantifying DNA interstrand crosslinks.

Step-by-Step Methodology:

• Cell Treatment: Seed target cells (e.g., HeLa) at 1x10⁵ cells/well. Treat with 50 µM BrEpM for 4 hours.

• Break Induction: Expose the cells to 10 Gy of gamma irradiation.

  • Causality Note: This introduces the random SSBs necessary to drive DNA migration in the absence of crosslinks. Without this step, the assay cannot distinguish between crosslinked DNA and perfectly intact, undamaged DNA.

• Embedding: Harvest cells, mix with 0.5% low-melting-point (LMP) agarose at 37°C, and spread onto frosted glass slides pre-coated with 1% normal melting point agarose.

• Alkaline Lysis: Submerge slides in cold Lysis Buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 18 hours at 4°C.

  • Causality Note: The high salt and detergent strip away histones and cellular membranes, leaving isolated nucleoids.

• Unwinding & Electrophoresis: Transfer slides to an electrophoresis tank containing Alkaline Electrophoresis Buffer (300 mM NaOH, 1 mM EDTA, pH >13). Incubate in the dark for 30 minutes to allow DNA unwinding, then run at 25 V (300 mA) for 30 minutes at 4°C.

• Analysis: Neutralize slides, stain with Propidium Iodide, and analyze using comet assay software. Calculate the percentage of ICLs using the formula: % Decrease in Tail Moment = [1 - (Tail Moment_BrEpM / Tail Moment_Irradiated_Control)] x 100.

Protocol C: Cytotoxicity Profiling in DNA Repair-Deficient Cells

Because BrEpM induces ICLs, its cytotoxicity is exponentially higher in cells deficient in ICL repair pathways compared to wild-type cells. This makes BrEpM an excellent tool for screening synthetic lethality or confirming gene knockouts.

Step-by-Step Methodology:

• Seeding: Seed isogenic cell lines (e.g., WT, FANCD2-/-, and BRCA1-/-) in 96-well plates at 3,000 cells/well.

• Dosing: After 24 hours, apply a serial dilution of BrEpM (0.1 µM to 100 µM) in complete media.

• Incubation: Incubate for 72 hours.

  • Causality Note: A 72-hour window is critical because ICL-induced cell death requires cells to progress through the S-phase, where replication forks collide with the bulky lesions, converting them into lethal double-strand breaks.

• Viability Assessment: Assess viability using a resazurin-based assay (e.g., AlamarBlue). Calculate the IC₅₀ using non-linear regression.

Table 2: Expected Relative Sensitivities in Isogenic Cell Lines

Cell Line Genotype	Repair Pathway Deficiency	Expected Sensitivity to BrEpM (Relative to WT)
Wild-Type (WT)	None	1x (Baseline)
FANCD2 -/-	Fanconi Anemia (ICL Recognition)	~15x to 30x Hypersensitive
BRCA1 -/-	Homologous Recombination (HR)	~10x to 20x Hypersensitive
XPF -/-	Nucleotide Excision Repair (NER)	~5x to 10x Hypersensitive

References

• Elson, L. A., et al. "Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives." Chemico-Biological Interactions, 1981.

• Wu, J., & Jones, R. "Assessment of DNA Interstrand Crosslinks Using the Modified Alkaline Comet Assay." Methods in Molecular Biology, 2019.

• Steed, T. C., et al. "Dianhydrogalactitol Overcomes Multiple Temozolomide Resistance Mechanisms in Glioblastoma." Clinical Cancer Research, 2015.

• Lehoczky, P., et al. "DNA interstrand cross-link repair in Saccharomyces cerevisiae." FEMS Yeast Research, 2007.

Sources

• 1. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dianhydrogalactitol Overcomes Multiple Temozolomide Resistance Mechanisms in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 1,2-Anhydro-6-bromomannitol in Antineoplastic Drug Discovery

Prepared by: Gemini, Senior Application Scientist

Introduction: Re-evaluating Hexitol Derivatives in Oncology

The landscape of antineoplastic drug discovery is in a perpetual state of evolution, driven by the need for more selective and potent therapeutic agents. Within this landscape, the family of hexitol derivatives, sugar alcohols with six carbon atoms, has a historical footprint as alkylating agents. Compounds such as dibromomannitol (DBM) and dianhydrogalactitol (DAG) have been investigated for their anticancer properties, with their mechanism of action primarily attributed to alkylation through their actual or derived epoxide groups[1].

This guide focuses on 1,2-anhydro-6-bromomannitol , a key intermediary metabolite in the conversion of dibromomannitol (DBM) to dianhydromannitol (DAM)[2]. As a bromoepoxide, this molecule possesses a unique combination of a reactive epoxide ring and a bromine substituent, which modulates its transport properties and reactivity towards biological nucleophiles[2]. Understanding the specific applications and methodologies for evaluating this compound is critical for researchers aiming to exploit its potential in developing novel cancer therapeutics. This document provides an in-depth analysis of its mechanism, along with detailed protocols for its preclinical evaluation.

Part 1: The Scientific Rationale - Mechanism of Action

The cytotoxic effects of 1,2-anhydro-6-bromomannitol are rooted in its chemical structure as an alkylating agent. The core of its activity lies in the strained three-membered epoxide ring.

Causality of Action: Electrophilic Attack on Nucleophilic Targets

• Epoxide Ring Opening: The epoxide ring is highly susceptible to nucleophilic attack by electron-rich moieties within the cell. This reactivity is the cornerstone of its antineoplastic potential.

• DNA Alkylation: The primary targets for such alkylating agents are the nucleophilic sites on DNA bases, such as the N7 position of guanine. The covalent binding of the mannitol derivative to DNA forms adducts.

• Disruption of DNA Integrity: These DNA adducts disrupt the normal processes of DNA replication and transcription. This interference can lead to single- or double-strand breaks, ultimately triggering cellular checkpoints.

• Induction of Apoptosis and Cell Cycle Arrest: If the DNA damage is too severe to be repaired, the cell is directed towards programmed cell death (apoptosis) or cell cycle arrest, preventing further proliferation of the cancerous cell. While direct studies on 1,2-anhydro-6-bromomannitol's effect on the cell cycle are limited, its analogue, 1,2:5,6-dianhydrogalactitol (DAG), has been shown to arrest glioma cells at the G2/M phase[3].

The bromine atom at the C6 position is believed to influence the compound's lipophilicity and transport across cellular membranes, modulating its bioavailability and interaction with target tissues[2].

Caption: Proposed mechanism of 1,2-anhydro-6-bromomannitol cytotoxicity.

Part 2: Preclinical Efficacy - Comparative Analysis

Early research provided a comparative assessment of 1,2-anhydro-6-bromomannitol (referred to as BrEpM) against its parent compounds and related derivatives. These studies utilized the Walker carcinosarcoma model in rats to determine antitumour activity.

Expertise & Experience: The choice of the Walker carcinosarcoma model was historically significant for screening potential anticancer agents. The data below, summarized from the work of Horváth et al. (1982), illustrates the intermediate potency of the bromoepoxide derivative. The galactitol derivatives consistently showed higher potency than their mannitol counterparts, a difference ascribed to the more rapid reactivity of dianhydrogalactitol (DAG) with target nucleophiles[2].

Data Presentation: Comparative Activity of Hexitol Derivatives

Compound	Derivative Type	Relative Tumour Inhibitory Potency	Relative Toxicity (LD50)	Myelosuppressive Selectivity
Dibromomannitol (DBM)	Dibromo	Lower	Lower	Selectively myelosuppressive
1,2-Anhydro-6-bromomannitol (BrEpM)	Bromoepoxide	Intermediate	Intermediate	Selectively myelosuppressive
Dianhydromannitol (DAM)	Dianhydro	Higher	Higher	Selectively myelosuppressive

Data synthesized from Horváth et al., European Journal of Cancer and Clinical Oncology, 1982.[2]

This table highlights that 1,2-anhydro-6-bromomannitol holds a balanced profile of intermediate potency and toxicity, making it an intriguing candidate for further investigation where a modulated activity might be desirable.

Part 3: Experimental Protocols - A Framework for Investigation

The following protocols provide a self-validating system for the in vitro and in vivo evaluation of 1,2-anhydro-6-bromomannitol. Each step is designed to ensure reproducibility and generate robust, decision-guiding data.

Caption: Standardized workflow for in vitro screening of the compound.

Protocol 1: Cell Viability Assessment via MTT Assay

Trustworthiness: This protocol quantifies the metabolic activity of cells, which serves as a proxy for cell viability. A reduction in metabolic activity is indicative of cytotoxicity or cytostatic effects.

Methodology:

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., human glioma cell lines like U251 or LN229, given the blood-brain barrier penetration of related compounds[3]) to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 1,2-anhydro-6-bromomannitol in a suitable solvent (e.g., DMSO or PBS).

  • Perform serial dilutions to create a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Remove the old medium from the wells and add 100 µL of medium containing the different concentrations of the compound. Include vehicle-only controls.

  • Incubate for 48-72 hours. Causality: This duration allows for multiple cell cycles to complete, revealing effects on proliferation.

• MTT Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization & Measurement:

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle-treated control wells.

  • Plot the percentage of cell viability against the log of the compound concentration.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Protocol 2: Apoptosis Detection by Annexin V-FITC/Propidium Iodide (PI) Staining

Trustworthiness: This dual-staining method precisely distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells, providing clear evidence of an apoptotic mechanism.

Methodology:

• Cell Treatment:

  • Seed cells in 6-well plates and grow to ~70% confluency.

  • Treat the cells with 1,2-anhydro-6-bromomannitol at its predetermined IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting:

  • Collect both adherent and floating cells. Causality: Apoptotic cells often detach, so collecting both populations is crucial for accurate quantification.

  • Wash the cells twice with ice-cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark. Causality: Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane during early apoptosis, while PI enters cells with compromised membranes (late apoptosis/necrosis).

• Flow Cytometry:

  • Add 400 µL of 1X Binding Buffer to each sample.

  • Analyze the samples by flow cytometry within one hour.

  • Quadrant analysis will reveal:

    • Lower-Left (Annexin V- / PI-): Live cells

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-Left (Annexin V- / PI+): Necrotic cells

Protocol 3: In Vivo Antitumor Efficacy in a Xenograft Model

Trustworthiness: An in vivo model is the gold standard for assessing a compound's therapeutic potential in a complex biological system, accounting for pharmacokinetics and tumor microenvironment interactions.

Caption: Workflow for an in vivo xenograft study.

Methodology:

• Model System:

  • Use immunodeficient mice (e.g., NOD/SCID or athymic nude mice).

  • Subcutaneously inject a suspension of a human cancer cell line (e.g., 1-5 x 10⁶ cells) into the flank of each mouse.

• Tumor Growth and Grouping:

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment groups (e.g., n=8-10 per group):

    • Vehicle Control (e.g., saline or appropriate solvent)

    • 1,2-anhydro-6-bromomannitol (low dose)

    • 1,2-anhydro-6-bromomannitol (high dose)

    • Positive Control (a standard-of-care chemotherapeutic agent)

• Compound Administration:

  • Administer the compound and controls via a clinically relevant route (e.g., intraperitoneal (i.p.) or intravenous (i.v.) injection) on a predetermined schedule (e.g., daily or three times a week).

• Monitoring and Measurement:

  • Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume (Volume = 0.5 x Length x Width²).

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

  • Observe the general health and behavior of the animals.

• Endpoint and Analysis:

  • Continue the study until tumors in the control group reach a predetermined endpoint size or for a set duration.

  • Euthanize the mice and excise the tumors.

  • Weigh the tumors and process them for downstream analysis (e.g., histopathology, western blotting for apoptosis markers).

• Data Evaluation:

  • Plot the mean tumor growth curves for each group.

  • Calculate the tumor growth inhibition (TGI) for each treatment group relative to the vehicle control.

  • Statistically analyze the differences in final tumor volume and weight between groups.

References

• Levin, V. A., & Wilson, C. B. (1976). Clinical trials with the hexitol derivatives in the U.S. Journal of the National Cancer Institute, 57(2), 273-280. [Link]

• Peng, C., Qi, X., Miao, L., Ren, J., et al. (2017). 1,2:5,6-dianhydrogalactitol inhibits human glioma cell growth in vivo and in vitro by arresting the cell cycle at G2/M phase. Scientific Reports, 7, 42921. [Link]

• Baló, J., Kendrey, G., Juhász, J., & Besznyák, I. (1959). Tumour-inhibiting Action of 1,6-Di-(2-Bromoethylamino)-1,6-Dideoxy-D-Mannitol Dihydrobromide [DBM (R13)]. British Journal of Cancer, 13(4), 634–641. [Link]

• Isoda, T., & Tsuboyama, K. (2018). Chemistry of 1,2-Anhydro Sugars. CHIMIA International Journal for Chemistry, 72(12), 874-879. [Link]

Sources

• 1. Clinical trials with the hexitol derivatives in the U.S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,2:5,6-dianhydrogalactitol inhibits human glioma cell growth in vivo and in vitro by arresting the cell cycle at G2/M phase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Conversion of 1,2-Anhydro-6-bromomannitol

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

1,2-Anhydro-6-bromomannitol is a key synthetic intermediate derived from D-mannitol, a readily available sugar alcohol. Its conversion to 1,2:5,6-dianhydromannitol is a critical step in the synthesis of various biologically active molecules and chiral building blocks. This di-epoxide is a versatile precursor for the introduction of chirality and functionality in drug development and materials science. The conversion reaction is a classic example of an intramolecular Williamson ether synthesis, a powerful method for the formation of cyclic ethers, in this case, a second epoxide ring. This application note provides a detailed overview of the catalytic principles and a practical protocol for this transformation.

The conversion of 1,2-anhydro-6-bromomannitol to 1,2:5,6-dianhydromannitol is an intramolecular nucleophilic substitution reaction (SN2). The reaction is "catalyzed" by a base, which serves to deprotonate the free hydroxyl group at the C-5 position, generating a nucleophilic alkoxide. This alkoxide then attacks the carbon atom bearing the bromine atom (C-6) in a backside attack, displacing the bromide ion and forming the second epoxide ring.

Reaction Mechanism: An Intramolecular SN2 Approach

The catalytic conversion of 1,2-anhydro-6-bromomannitol is a base-mediated intramolecular cyclization. The fundamental steps are outlined below:

• Deprotonation: A base abstracts the acidic proton from the C-5 hydroxyl group of 1,2-anhydro-6-bromomannitol, forming an alkoxide intermediate. This step is a rapid acid-base equilibrium.

• Intramolecular Nucleophilic Attack: The newly formed alkoxide, being a potent nucleophile, is perfectly positioned to attack the electrophilic C-6 carbon.

• Displacement of the Leaving Group: The attack occurs from the backside of the C-Br bond, leading to the displacement of the bromide ion and the formation of the second epoxide ring with an inversion of stereochemistry at C-6.

This intramolecular reaction is significantly faster than a corresponding intermolecular reaction due to the high effective concentration of the nucleophile and electrophile being part of the same molecule.[1]

Diagram of the Reaction Mechanism

Caption: Base-catalyzed intramolecular cyclization of 1,2-anhydro-6-bromomannitol.

Catalytic Systems

The "catalyst" for this transformation is a base strong enough to deprotonate the secondary alcohol. The choice of base and solvent system is crucial for achieving high yields and minimizing side reactions.

Catalyst (Base)	Solvent	Temperature (°C)	Key Considerations
Sodium Hydride (NaH)	Tetrahydrofuran (THF), Dimethylformamide (DMF)	0 to room temperature	A strong, non-nucleophilic base. The reaction is irreversible as H₂ gas evolves. Requires an anhydrous aprotic solvent.
Potassium tert-butoxide (KOtBu)	tert-Butanol, THF	Room temperature	A strong, sterically hindered base. The reaction is an equilibrium, but driven to products by the intramolecular cyclization.
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	Water, Alcohols (e.g., Methanol, Ethanol)	Room temperature to reflux	A cost-effective and common choice. The reaction is reversible. A phase-transfer catalyst may be beneficial in biphasic systems.

Expert Insights:

• Choice of Base: For sensitive substrates, a non-nucleophilic base like sodium hydride is often preferred to avoid potential side reactions. However, for routine preparations, alkali metal hydroxides or alkoxides are generally sufficient and more economical.

• Solvent System: Aprotic polar solvents like THF and DMF are excellent choices as they readily dissolve the substrate and do not interfere with the base. Protic solvents can be used with hydroxide bases, but may lead to competing intermolecular reactions if not carefully controlled.

• Stoichiometry: While the base acts catalytically in principle (it is regenerated in the proton exchange), it is typically used in stoichiometric amounts to drive the initial deprotonation equilibrium towards the alkoxide.

Experimental Protocol: Synthesis of 1,2:5,6-Dianhydromannitol

This protocol provides a representative procedure for the base-catalyzed cyclization of 1,2-anhydro-6-bromomannitol.

Materials and Reagents

• 1,2-Anhydro-6-bromomannitol

• Sodium Hydride (60% dispersion in mineral oil) or Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

Experimental Workflow

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: In Vitro DNA Cross-Linking and Mechanistic Profiling of 1,2-Anhydro-6-Bromomannitol (BrEpM)

Executive Summary & Mechanistic Rationale

1,2-anhydro-6-bromomannitol (BrEpM) is a structurally unique bifunctional alkylating agent and a critical intermediary metabolite in the conversion of dibromomannitol (DBM) to dianhydromannitol (DAM)[1]. While mono-alkylating agents often succumb to cellular repair mechanisms, BrEpM leverages its dual reactive centers—an epoxide (anhydro) group and a bromo-deoxy group—to form robust interstrand DNA cross-links (ICLs)[2].

The Causality of Efficacy: The epoxide ring undergoes rapid nucleophilic attack by the N7 position of guanine. Following this initial mono-alkylation, the bromoalkyl moiety acts as a secondary electrophilic center, tethering the opposing DNA strand[2]. Because this mechanism physically blocks the replication fork, it forces cells into S/G2 cell cycle arrest and subsequent apoptosis[3]. Crucially, unlike O6-alkylating agents (e.g., temozolomide), BrEpM's N7-guanine targeting renders its cytotoxic activity entirely independent of the MGMT (O6-methylguanine-DNA methyltransferase) repair pathway, making it a highly valuable compound for investigating drug-resistant tumor models[3][4].

Pathway Visualization

Figure 1: Mechanistic pathway of BrEpM-induced DNA interstrand cross-linking and apoptotic signaling.

Quantitative Data Summary: Hexitol Derivative Profiling

To contextualize BrEpM's reactivity, the following table summarizes the structure-activity relationships of related hexitol-based alkylating agents[1][5].

Compound	Chemical Classification	Relative Myelosuppression	In Vitro ICL Reactivity	MGMT Resistance
Dibromomannitol (DBM)	Di-bromo hexitol	High	Low (Slow activation)	Yes
1,2-anhydro-6-bromomannitol (BrEpM)	Bromo-epoxide intermediate	Intermediate	Intermediate	Yes
Dianhydromannitol (DAM)	Di-epoxide hexitol	High	High	Yes
Dianhydrogalactitol (DAG)	Di-epoxide hexitol	Low	Very High	Yes

Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They isolate specific mechanistic variables to confirm that the observed data is causally linked to BrEpM's cross-linking ability, rather than off-target effects or simple mono-alkylation.

Protocol A: Cell-Free DNA Interstrand Cross-Linking (ICL) Assay

Purpose: To directly quantify the biochemical efficiency of BrEpM in forming ICLs without the confounding variables of cellular uptake, metabolism, or active DNA repair mechanisms.

Causality & Validation Design: By linearizing a plasmid with EcoRI, we normalize the electrophoretic mobility of the DNA. When subjected to heat denaturation (95°C) and rapid snap-cooling, uncross-linked DNA remains trapped as single-stranded DNA (ssDNA). However, if BrEpM has successfully formed even a single covalent ICL, the two strands remain tethered. This localized high concentration forces the strands to rapidly "snap back" into double-stranded DNA (dsDNA) during cooling. The ratio of dsDNA to ssDNA on a neutral agarose gel provides a direct, self-validating readout of cross-linking efficiency.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve BrEpM in anhydrous DMSO immediately prior to use. Rationale: The epoxide ring is susceptible to aqueous hydrolysis; fresh preparation ensures the active pharmacophore remains intact.

• Alkylation Reaction: In a microcentrifuge tube, combine 1 µg of pUC19 plasmid DNA with varying concentrations of BrEpM (e.g., 0, 10, 50, 100 µM) in 20 µL of Cross-linking Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.4).

• Incubation: Incubate the mixture at 37°C for 2 to 4 hours to allow for both the initial epoxide attack and the slower secondary bromo-alkyl tethering.

• Linearization: Add 10 Units of EcoRI restriction enzyme and 10x CutSmart buffer. Incubate at 37°C for 1 hour.

• Denaturation & Snap-Cooling: Transfer the tubes to a 95°C heat block for exactly 5 minutes to melt the hydrogen bonds. Immediately plunge the tubes into an ice-water bath for 5 minutes.

• Electrophoresis: Load the samples onto a 1% neutral agarose gel (1x TAE buffer). Run at 100V for 60 minutes.

• Analysis: Stain with SYBR Safe and image. Quantify the faster-migrating dsDNA band (cross-linked) versus the slower-migrating, bulky ssDNA band (uncross-linked).

Protocol B: Cellular ICL Validation via Modified Alkaline Comet Assay

Purpose: To validate that the biochemical cross-linking observed in Protocol A successfully translates into intracellular DNA damage within a living tumor model.

Causality & Validation Design: Standard comet assays detect DNA strand breaks by measuring the "tail" of DNA that migrates out of the nucleus under an electric field. Because ICLs physically bind the strands together, they do not create a tail; instead, they prevent migration. To make this assay self-validating, cells are intentionally exposed to Ionizing Radiation (IR) to induce massive strand breaks. If BrEpM has successfully cross-linked the DNA, it will causally restrict the IR-induced fragments from migrating, resulting in a reduced tail moment. The reduction in tail size is inversely proportional to BrEpM's cross-linking efficacy.

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed target cancer cells (e.g., U87-MG glioblastoma cells) in 6-well plates. Treat with the predetermined IC50 concentration of BrEpM for 24 hours.

• Strand Break Induction (The Control Variable): Expose both the vehicle-control and BrEpM-treated cells to 10 Gy of Ionizing Radiation (or 100 µM H₂O₂ for 20 minutes on ice) to induce random double- and single-strand breaks.

• Cell Lysis: Harvest cells, embed them in 1% low-melting-point agarose on a glass slide, and submerge in cold Lysis Buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C.

• Alkaline Unwinding: Transfer slides to an electrophoresis chamber filled with Alkaline Unwinding Buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 30 minutes in the dark. Rationale: The high pH denatures the DNA, allowing broken fragments to migrate, except where covalently tethered by BrEpM.

• Electrophoresis: Run at 25V (300 mA) for 25 minutes at 4°C.

• Neutralization & Imaging: Neutralize slides with 0.4 M Tris-HCl (pH 7.5), stain with Propidium Iodide or SYBR Gold, and analyze via fluorescence microscopy. Calculate the Olive Tail Moment; a significantly smaller tail moment in the BrEpM+IR group compared to the IR-only group confirms intracellular ICL formation.

References

• Title: Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives. Source: NIH / PubMed URL: [Link]

• Title: Clinical trials with the hexitol derivatives in the U.S. Source: NIH / PubMed URL: [Link]

• Title: DelMar Pharmaceuticals Collaborators Present Data on the Unique Molecular Mechanisms Responsible for VAL-083 Activity Against Cancer Source: FirstWord Pharma URL: [Link]

• Title: Absence of cross-resistance between two alkylating agents: BCNU vs bifunctional galactitol Source: NIH / PubMed URL: [Link]

• Title: Mechanism of Action of KL-50, a Candidate Imidazotetrazine for the Treatment of Drug-Resistant Brain Cancers Source: e-Publications@Marquette URL: [Link]

Sources

• 1. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical trials with the hexitol derivatives in the U.S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. epublications.marquette.edu [epublications.marquette.edu]
• 5. Absence of cross-resistance between two alkylating agents: BCNU vs bifunctional galactitol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting and optimizing the synthesis of 1,2-anhydro-6-bromo-6-deoxy-D-mannitol (BrEpM) .

BrEpM is a critical mono-epoxide intermediary metabolite formed during the conversion of the antineoplastic agent 1,6-dibromo-1,6-dideoxy-D-mannitol (Mitobronitol, DBM) into 1,2:5,6-dianhydro-D-mannitol (DAM) [1]. Because DBM is a symmetric dihalide, arresting the reaction at the mono-epoxide stage requires precise kinetic control to prevent over-reaction into the dianhydro-derivative [2].

Reaction pathway of DBM epoxidation showing competitive formation of BrEpM and DAM.

Quantitative Optimization Data

To understand the causality of your yield issues, review the representative reaction profiles below. Yields of the target mono-epoxide (BrEpM) are highly dependent on the base stoichiometry, addition rate, and thermal conditions.

Reaction Condition	Base (Equivalents)	Temp (°C)	Solvent	BrEpM Yield (%)	DAM Yield (%)	Unreacted DBM (%)
Standard Aqueous	NaOH (1.0 eq)	25	H₂O	35	40	25
Fast Addition	NaOMe (1.0 eq)	0	MeOH	45	30	25
Optimized Kinetic	NaOMe (1.0 eq)	0	MeOH	68	12	20
Thermodynamic	NaOMe (2.5 eq)	25	MeOH	< 5	> 90	0

Table 1: Impact of reaction parameters on the chemoselective mono-epoxidation of DBM.

Troubleshooting FAQs

Q1: Why is my synthesis yielding predominantly the dianhydro-derivative (DAM) instead of the target mono-epoxide (BrEpM)? Causality: DBM possesses two identical terminal bromohydrin moieties. The rate constant for the first intramolecular SN2 epoxidation ( k1​ ) is nearly identical to the second ( k2​ ). If the local concentration of the base exceeds the available unreacted DBM, the newly formed BrEpM will immediately undergo a second epoxidation to form DAM. Solution: You must enforce strict stoichiometric control (exactly 1.0 equivalent of base) and utilize a syringe pump for dropwise addition. This ensures the base is consumed by the more abundant DBM before it can react with the transient BrEpM.

Q2: How does temperature influence the chemoselectivity of this reaction? Causality: Epoxide ring closure requires overcoming an endothermic activation barrier. By lowering the reaction temperature to 0 °C, you reduce the available thermal energy, slowing down both k1​ and k2​ . Crucially, this allows the mechanical mixing rate to outpace the chemical reaction rate. The base disperses evenly through the solution, reacting statistically with DBM rather than causing localized over-reaction.

Q3: What is the optimal solvent system for BrEpM synthesis? Causality: While aqueous sodium hydroxide is standard for driving the reaction to complete epoxidation (DAM), water promotes hydrolytic ring-opening of the highly strained oxirane ring over extended reaction times. Anhydrous methanol paired with sodium methoxide (NaOMe) is the superior choice. It solubilizes DBM effectively while minimizing the degradation of the BrEpM product.

Q4: My product degrades during isolation. How do I prevent this? Causality: Epoxides are highly susceptible to both acid-catalyzed ring opening and base-catalyzed polymerization. If the reaction mixture is concentrated while still basic, the increasing concentration of residual alkoxide will drive the remaining BrEpM to DAM or polymeric byproducts. Solution: The system must be neutralized to exactly pH 7.0 prior to concentration. Using a weak cation-exchange resin (e.g., Amberlite IR-120 in H⁺ form) allows for precise neutralization without introducing free aqueous protons that would catalyze epoxide degradation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, a validation step (TLC, pH check, thermal monitoring) ensures the integrity of the chemical environment before proceeding.

Step-by-step experimental workflow for the kinetic synthesis of BrEpM.

Step-by-Step Methodology

• Dissolution: Suspend 10.0 mmol of 1,6-dibromo-1,6-dideoxy-D-mannitol (DBM) in 50 mL of anhydrous methanol in a flame-dried round-bottom flask under an inert nitrogen atmosphere.

• Thermal Control: Submerge the flask in an ice-water bath. Validation: Insert an internal thermocouple and verify the internal temperature has equilibrated to 0–2 °C before proceeding.

• Kinetic Base Addition: Prepare a solution of sodium methoxide (10.0 mmol, 1.0 eq) in 20 mL of anhydrous methanol. Add this solution dropwise to the DBM suspension via a syringe pump at a strict rate of 10 mL/hr.

• In-Process Monitoring: Stir the reaction for an additional 60 minutes at 0 °C. Validation: Perform Thin Layer Chromatography (TLC) using Neutral Alumina plates (Eluent: Chloroform/Methanol 9:1). The reaction is self-validated when the DBM spot diminishes, a major intermediate spot (BrEpM) appears, and the DAM spot remains faint.

• Neutralization (Quenching): Add pre-washed Amberlite IR-120 (H⁺ form) resin portion-wise to the stirring solution. Validation: Continuously spot the mixture onto pH indicator strips until exactly pH 7.0 is reached. Do not over-acidify.

• Filtration & Concentration: Filter the resin immediately through a sintered glass funnel. Transfer the filtrate to a rotary evaporator. Validation: Ensure the water bath temperature strictly does not exceed 30 °C to prevent thermal degradation of the oxirane ring.

• Purification: Purify the crude residue via flash column chromatography using Neutral Alumina (avoid standard silica gel due to its inherent acidity) or recrystallize from ethyl acetate/hexane to yield pure BrEpM.

References

• Title: Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives. Source: PubMed (National Institutes of Health) URL: [Link] [1]

• Title: PubChem Compound Summary for CID 656655, Mitobronitol Source: PubChem (National Center for Biotechnology Information) URL: [Link] [2]

Technical Support Center: Optimizing Reaction Temperature for 1,2-Anhydro-6-bromomannitol Epoxide Opening

Welcome to the Technical Support Center for carbohydrate-derived epoxide synthesis. 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol is a highly reactive mono-epoxide intermediate, frequently utilized in the synthesis of alkylating antineoplastic agents (such as mitobronitol) and complex pharmacophoric scaffolds.

The regioselective ring-opening of this terminal epoxide is notoriously sensitive to thermal conditions. As an Application Scientist, I frequently encounter researchers struggling with poor yields, degradation, or complex isomeric mixtures. This guide is designed to explain the mechanistic causality behind temperature optimization, ensuring your experimental protocols function as self-validating systems.

The Causality of Temperature in Epoxide Opening

In 1,2-anhydro hexitols, the epoxide ring is highly strained but stabilized by the adjacent hydroxyl network. Ring-opening typically proceeds via an SN2 mechanism at the less sterically hindered C1 position. However, the reaction temperature dictates the dominant mechanistic pathway:

• Kinetic Control (0°C – 20°C): At lower temperatures, the nucleophile selectively attacks C1. However, the kinetic barrier for this specific brominated mannitol epoxide is high, resulting in prohibitively slow reaction rates and incomplete conversion.

• Thermodynamic Threshold & Epoxide Migration (>60°C): Elevated temperatures provide the activation energy required to trigger a [1]. Under thermal stress (especially in basic conditions), the C3 hydroxyl group attacks the C2 position, migrating the epoxide to the 2,3-anhydro form. This causes a complete loss of regioselectivity and generates unwanted dianhydro side products.

• The Optimal Window (40°C – 60°C): Maintaining the reaction at exactly 60°C in a polar mixed solvent system (e.g., DMF/H₂O) provides the ideal thermodynamic balance. It achieves >99% conversion and >98% regioselectivity for C1 monoalkylation without breaching the activation threshold for epoxide migration [2].

Troubleshooting Guides & FAQs

Q1: I am recovering a mixture of regioisomers and dianhydro side products instead of the pure C1-opened product. What is going wrong? A: You are exceeding the thermal threshold of the substrate. When 1,2-anhydro-6-bromomannitol is heated above 60°C, the adjacent hydroxyl groups participate in an intramolecular Payne rearrangement, migrating the epoxide from the 1,2-position to the 2,3-position [1]. Solution: Strictly limit your reaction temperature to 50–60°C. If the reaction is too slow, do not increase the heat. Instead, optimize your solvent system to increase the nucleophile's solubility and reactivity.

Q2: My reaction at 20°C shows less than 30% conversion after 24 hours. How can I accelerate it without causing degradation? A: While 20°C preserves regioselectivity, the kinetic barrier for the SN2 opening is too high for preparative scales. Solution: Implement a step-wise heating protocol. Start the reaction at room temperature for 1 hour to allow initial nucleophile-epoxide coordination, then gently ramp the temperature to 60°C. Utilizing a [2] with DMF combined with water at 60°C bypasses the need for harsh catalysts while accelerating the SN2 attack.

Q3: Does the choice of nucleophile alter the optimal temperature? A: Yes. Strong, unhindered nucleophiles (like primary amines or thiols) can efficiently open the epoxide at 40°C–50°C. Weaker or bulkier nucleophiles require higher temperatures, which dangerously overlaps with the Payne rearrangement threshold. If using a weak nucleophile, employ a Lewis acid catalyst at a lower temperature (25°C) rather than relying on thermal activation.

Data Presentation: Temperature Effects on Epoxide Opening

The following table summarizes the quantitative impact of temperature on the reaction kinetics and product distribution of 1,2-anhydro-6-bromomannitol.

Reaction Temperature	Conversion Rate (24h)	Regioselectivity (C1 Attack)	Payne Rearrangement / Side Products	Recommendation
0°C – 20°C	< 30%	> 99%	Not detected	Too slow for preparative scale.
40°C – 60°C	> 95%	98%	< 2%	Optimal. High yield and purity.
70°C – 80°C	> 99%	~ 60%	30% - 40%	Avoid. Significant epoxide migration.
> 80°C	N/A (Degradation)	Poor	Dominant	Avoid. Oligomerization and hydrolysis.

Experimental Protocol: Optimized Epoxide Opening (60°C)

Self-Validating System: This protocol incorporates a real-time TLC tracking step to ensure the thermal threshold is not breached, validating the integrity of the product before workup.

Materials:

• 1,2-Anhydro-6-bromo-6-deoxy-D-mannitol (1.0 eq) [3]

• Nucleophile (e.g., primary aliphatic amine, 1.2 eq)

• Solvent: DMF / H₂O (9:1 ratio)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,2-anhydro-6-bromo-6-deoxy-D-mannitol (10 mmol) in 18 mL of anhydrous DMF.

• Nucleophile Addition: Add the primary amine (12 mmol) to the solution at room temperature (20°C). Stir for 15 minutes to ensure complete homogenization and initial coordination.

• Solvent Activation: Add 2 mL of deionized water. The polar mixed solvent system (DMF/H₂O) enhances nucleophilicity and stabilizes the transition state of the SN2 opening.

• Thermal Optimization (Critical Step): Submerge the flask in a temperature-controlled oil bath pre-set strictly to 60°C . Do not exceed this temperature under any circumstances.

• Self-Validating Monitoring: Stir the reaction for 12–16 hours. Monitor via TLC (DCM/MeOH 9:1) every 4 hours.

  • Validation Check: If a secondary spot appears with an Rf value slightly lower than the starting material, Payne rearrangement is occurring. Immediately cool the reaction to 40°C to halt migration.

• Workup: Once complete (>99% conversion of the starting material), cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and wash with brine (3 x 20 mL) to remove DMF and water. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure C1-opened product.

Mechanistic Visualization

Caption: Temperature-dependent reaction pathways for 1,2-anhydro-6-bromomannitol epoxide opening.

References

• Hanson, R. M. (2002). Epoxide Migration (Payne Rearrangement) and Related Reactions. Organic Reactions, 60, 1-156.[Link]

• Lizza, J. R., & Moura-Letts, G. (2017). Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols. Synthesis, 49(6), 1231-1242.[Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 10487211, 1-Amino-2,5-anhydro-1-deoxy-D-mannitol (Related Anhydro-Mannitol Scaffold). PubChem.[Link]

Technical Support Center: Advanced Purification of 1,2-Anhydro-6-Bromomannitol (BrEpM) Extracts

Welcome to the technical support and troubleshooting hub for 1,2-anhydro-6-bromomannitol (BrEpM) . BrEpM is a highly reactive mono-epoxide intermediate formed during the conversion of the antineoplastic agent 1,6-dibromo-1,6-dideoxy-D-mannitol (mitobronitol) into dianhydromannitol (DAM) .

Due to the presence of both an electrophilic epoxide ring and a terminal alkyl bromide, BrEpM is notoriously difficult to isolate. This guide provides field-proven, self-validating methodologies to prevent degradation during extraction and purification.

The Mechanistic Causality of BrEpM Degradation

Before attempting purification, it is critical to understand why standard techniques fail. BrEpM is a bifunctional alkylating agent that undergoes rapid degradation via two primary pathways:

• Acid-Catalyzed Ring Opening: Standard silica gel contains naturally acidic silanol groups. When a crude BrEpM extract is loaded onto an untreated silica column, the epoxide oxygen is protonated. This makes the adjacent carbons highly susceptible to nucleophilic attack by trace moisture, resulting in rapid ring-opening into diols.

• Base-Catalyzed Intramolecular Cyclization: BrEpM contains a free hydroxyl group at C5 and a bromide at C6. Under basic conditions (or even neutral conditions at elevated temperatures), the C5 hydroxyl attacks the C6 carbon via an intramolecular SN​2 mechanism, displacing the bromide and forming the diepoxide, dianhydromannitol (DAM) .

To successfully purify BrEpM, the environment must be strictly non-nucleophilic, pH-neutral, and thermally controlled.

Workflow of 1,2-anhydro-6-bromomannitol purification and common degradation pathways.

Self-Validating Purification Methodology: Low-Temperature Neutralized Chromatography

This protocol utilizes base-deactivated silica to prevent acid hydrolysis, coupled with strict thermal control to prevent DAM formation.

Step 1: Stationary Phase Neutralization

• Suspend 50 g of high-purity silica gel (230-400 mesh) in 100 mL of anhydrous hexane.

• Add 1% (v/v) triethylamine (TEA) to the slurry. Stir for 30 minutes at room temperature.

  • Causality: TEA binds to and neutralizes the acidic silanol sites on the silica, preventing the epoxide ring from protonating.

• Pack the column and flush with 3 column volumes (CV) of pure anhydrous hexane to remove excess unbound TEA.

  • Validation Check: Test the pH of the eluent using wet indicator paper; it should read ~7.0–7.5. If it is >8.0, continue flushing to prevent base-catalyzed DAM formation.

Step 2: Sample Loading and Elution

• Dissolve the crude BrEpM extract in a minimal volume of anhydrous dichloromethane (DCM). Do not use protic solvents (e.g., methanol, ethanol) as they will react with the epoxide .

• Transfer the column to a cold room (4°C) or equip it with a cooling jacket.

  • Causality: Lowering the temperature exponentially decreases the rate of intramolecular cyclization to DAM.

• Elute using a gradient of anhydrous hexane to ethyl acetate (EtOAc), starting at 90:10 and gradually shifting to 60:40.

Step 3: Fraction Monitoring and Isolation

• Collect 10 mL fractions in pre-chilled tubes.

• Validation Check (TLC): Spot fractions on neutralized TLC plates. Since BrEpM lacks a strong UV chromophore, develop the plates using a potassium permanganate ( KMnO4​ ) stain. BrEpM will appear as a bright yellow spot against a purple background.

• Pool fractions containing pure BrEpM and evaporate the solvent under reduced pressure using a rotary evaporator with the water bath set strictly below 20°C .

• Validation Check (NMR): Dissolve a small aliquot in CDCl3​ . Confirm the presence of epoxide protons (typically multiplets around 2.7–3.2 ppm) and the absence of the diepoxide symmetry found in DAM.

Troubleshooting & FAQs

Q: My purified BrEpM extract turned into a highly polar baseline spot on TLC overnight. What happened? A: You are observing ambient epoxide hydrolysis. Even atmospheric moisture can trigger ring-opening if trace acids are present. Always store purified BrEpM under an inert atmosphere (Argon or N2​ ) at -80°C. If you must store it in solution temporarily, use strictly anhydrous, non-nucleophilic solvents (like dry DCM or toluene).

Q: I am consistently detecting dianhydromannitol (DAM) contamination in my final product. How is this forming during purification? A: This is a classic symptom of thermal or basic degradation. If your silica gel contained too much residual TEA (pH > 8), or if your rotary evaporator bath exceeded 20°C, the C5 hydroxyl group in BrEpM will attack the C6 bromide, forming the second epoxide ring (DAM). Ensure you flush your neutralized column thoroughly before loading, and maintain strict cold-chain handling.

Q: Can I use Preparative Reverse-Phase HPLC (RP-HPLC) to achieve higher purity? A: No. Standard RP-HPLC utilizes aqueous mobile phases (water/acetonitrile) and acidic modifiers (like TFA or formic acid). Exposing a bromoepoxide to water and acid will cause immediate and complete hydrolysis of the epoxide ring. If high-resolution chromatography is required, you must use Normal-Phase HPLC with anhydrous organic solvents.

Quantitative Data: Yield and Purity Optimization

The following table summarizes the expected recovery and purity metrics based on the chosen purification matrix. Use this data to select the appropriate method for your downstream application.

Purification Method	Stationary Phase	Solvent System	Temp (°C)	BrEpM Recovery (%)	Purity (%)	Major Impurity Observed
Standard Flash Chrom.	Untreated Silica	Hexane / EtOAc	25	< 30%	~65%	Ring-opened diols
Neutralized Flash Chrom.	Silica + 1% TEA	Hexane / EtOAc	4	75 – 82%	> 92%	Dianhydromannitol (DAM)
Alumina Chromatography	Neutral Alumina (Grade I)	Hexane / EtOAc	4	85 – 89%	> 95%	Dibromomannitol (DBM)
Cold Crystallization	None	Et2​O / Hexane	-20	60 – 65%	> 98%	None (Product loss in mother liquor)

References

• Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives. PubMed (NIH). [Link]

• Mitobronitol (1,6-dibromo-1,6-dideoxy-D-mannitol) Compound Summary. PubChem (NIH).[Link]

Reference Data & Comparative Studies

1,2-anhydro-6-bromomannitol vs dibromomannitol efficacy comparison

Efficacy Comparison Guide: 1,2-Anhydro-6-bromomannitol vs. Dibromomannitol (DBM)

Executive Summary & Pharmacological Context

Brominated hexitols represent a specialized class of DNA-alkylating antineoplastic agents. Dibromomannitol (DBM, also known as Mitobronitol) is a well-characterized prodrug historically utilized in the management of chronic granulocytic leukemia[1]. However, DBM itself is relatively inert; its therapeutic efficacy is entirely dependent on its metabolic activation into reactive epoxide intermediates[2].

This technical guide provides an objective, data-driven comparison between the parent compound, DBM, and its primary intermediary metabolite, 1,2-anhydro-6-bromomannitol (BrEpM) . By isolating the intermediate bromoepoxide, researchers can decouple the kinetics of cellular transport from the thermodynamics of nucleophilic DNA alkylation, revealing critical structure-activity relationships[3].

Mechanistic Pathway & Chemical Kinetics

As an application scientist evaluating alkylating agents, it is critical to understand the causality behind their differing efficacies. The pharmacological activity of DBM is governed by a sequential epoxidation pathway. DBM undergoes in vivo conversion to the mono-epoxide BrEpM, which is subsequently converted into the terminal diepoxide, dianhydromannitol (DAM)[3].

• Transport vs. Reactivity: The bromine substituents in DBM confer favorable lipophilicity, aiding cellular uptake, but lack direct alkylating capability until epoxidized[2].

• Nucleophilic Attack: Epoxide rings are highly strained and susceptible to nucleophilic attack by DNA bases (e.g., guanine N7). BrEpM, possessing only one epoxide and one bromine, exhibits mono-alkylating potential and intermediate reactivity. DAM, as a diepoxide, acts as a bi-functional cross-linker, driving severe DNA damage[3].

Metabolic activation of DBM to its epoxide intermediates and subsequent DNA alkylation.

Comparative Efficacy & Toxicity Data

In comparative murine models, the bromoepoxide (BrEpM) consistently demonstrates an intermediate potency profile, bridging the relatively stable parent DBM and the highly reactive terminal DAM[3]. Notably, all mannitol derivatives exhibit selective myelosuppression, which underpins their targeted use in myeloid leukemias[3].

Table 1: Relative Efficacy and Toxicity Profile of Mannitol Derivatives

Compound	Role in Pathway	Tumor Inhibitory Potency (Walker 256)	Myelosuppression (Granulocytes vs Lymphocytes)	Lymphotoxic Activity	Nucleophilic Reactivity
Dibromomannitol (DBM)	Parent Prodrug	Low (Requires Activation)	High (2:1 Granulocyte selective)	Very Mild	Low
1,2-Anhydro-6-bromomannitol (BrEpM)	Intermediary Metabolite	Intermediate	High (2:1 Granulocyte selective)	Mild	Intermediate
Dianhydromannitol (DAM)	Terminal Diepoxide	High	High (2:1 Granulocyte selective)	Moderate	High

Data synthesized from comparative toxicological studies on hexitol derivatives[3].

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls to account for the metabolic conversion rates that define the efficacy of these compounds.

Protocol 1: In Vivo Tumor Inhibition (Walker 256 Carcinosarcoma)

Causality Check: The Walker 256 cell line is highly sensitive to cross-linking agents, providing a wide dynamic range to distinguish between the mono-alkylating BrEpM and the bi-functional DAM[3].

• Preparation: Prepare equimolar dosing solutions of DBM, BrEpM, and DAM in a standardized vehicle (e.g., 0.5% carboxymethylcellulose).

• Implantation: Subcutaneously implant 1×106 Walker 256 carcinosarcoma cells into the right flank of randomized Wistar rats.

• Dosing Regimen: Initiate intraperitoneal (IP) dosing on Day 3 post-implantation. Include a vehicle-only negative control and a Busulfan positive control to validate assay sensitivity.

• Measurement: Record tumor volumes using digital calipers every 48 hours. Calculate the Tumor Growth Inhibition (TGI) percentage relative to the vehicle control.

• Validation: The assay is considered valid only if the terminal diepoxide (DAM) achieves a TGI > 75%, ensuring the dynamic range is sufficient to capture BrEpM's intermediate potency.

Protocol 2: Hematological Toxicity Profiling (Myelosuppression Assay)

Causality Check: Because DBM's lymphotoxic activity is unusually mild relative to its granulocyte toxicity, precise quantification of leukocyte subpopulations is required to validate the 2:1 toxicity ratio[3].

• Baseline Bleed: Perform a baseline retro-orbital bleed on all murine subjects 24 hours prior to dosing to establish individual baseline hematological counts.

• Administration: Administer a single LD10​ dose of DBM or BrEpM via IP injection.

• Sampling: Collect peripheral blood at 24, 48, 72, and 96 hours post-dose into EDTA-coated tubes.

• Analysis: Utilize an automated veterinary hematology analyzer to quantify absolute neutrophil/granulocyte counts (ANC) versus absolute lymphocyte counts (ALC).

• Validation: Calculate the depletion ratio (Granulocyte % reduction / Lymphocyte % reduction). A valid assay will confirm a ~2.0 ratio for the mannitol derivatives, confirming their selective myelosuppressive mechanism[3].

Discussion: Transport Properties vs. Nucleophilic Reactivity

The intermediate potency of 1,2-anhydro-6-bromomannitol (BrEpM) highlights a fundamental principle in drug design: the balance between transport and reactivity. While the terminal diepoxide (DAM) possesses the highest nucleophilic reactivity for DNA cross-linking, its rapid reactivity can lead to off-target toxicity before reaching the tumor microenvironment. Conversely, DBM relies entirely on hepatic and cellular metabolism for activation. BrEpM represents the transitional state—retaining one bromine atom to facilitate cellular transport while possessing one epoxide ring to initiate immediate mono-alkylation[3]. Understanding this intermediate allows drug development professionals to better engineer the therapeutic index of next-generation alkylating prodrugs.

References[3] Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives. PubMed (National Institutes of Health). URL: https://pubmed.ncbi.nlm.nih.gov/3959317/[2]Mitobronitol | CID 656655 - PubChem. National Center for Biotechnology Information (NIH). URL: https://pubchem.ncbi.nlm.nih.gov/compound/656655[1]EFFECT OF 1,6-DIBROMO-1,6-DIDEOXY-D-MANNITOL ON CHRONIC GRANULOCYTIC LEUKEMIA. PubMed (National Institutes of Health). URL: https://pubmed.ncbi.nlm.nih.gov/14102084/

Sources

• 1. EFFECT OF 1,6-DIBROMO-1,6-DIDEOXY-D-MANNITOL ON CHRONIC GRANULOCYTIC LEUKEMIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitobronitol | C6H12Br2O4 | CID 656655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of 1,2-anhydro-6-bromomannitol

High-Resolution Mass Spectrometry Comparison Guide: 1,2-Anhydro-6-bromomannitol vs. Mitobronitol

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I frequently encounter the analytical pitfalls of characterizing highly reactive intermediates. This guide provides an objective, data-driven comparison of the mass spectrometry (MS) fragmentation patterns of 1,2-anhydro-6-bromomannitol (a reactive mono-epoxide metabolite) and its parent prodrug, Mitobronitol (1,6-dibromo-1,6-dideoxy-D-mannitol).

Mitobronitol is an alkylating antineoplastic agent whose clinical efficacy relies on its in vivo conversion into DNA-crosslinking epoxides[1]. For drug development professionals, distinguishing the active physiological epoxide from the parent drug is a critical analytical challenge.

The Analytical Challenge & Mechanistic Causality

The primary obstacle in quantifying 1,2-anhydro-6-bromomannitol is in-source fragmentation .

When Mitobronitol (C₆H₁₂Br₂O₄) enters an Electrospray Ionization (ESI) source, the thermal and electrical energy can strip a molecule of hydrobromic acid (HBr). This degradation generates an [M+H - HBr]⁺ ion at m/z 227/229. Crucially, this in-source artifact has the exact same mass and isotopic signature as the intact[M+H]⁺ ion of the true physiological metabolite, 1,2-anhydro-6-bromomannitol (C₆H₁₁BrO₄).

Causality Insight: Without rigorous chromatographic separation and precise MS/MS collision energy optimization, the in-source degradation of the parent drug perfectly mimics the presence of the metabolite. This leads to false positives and catastrophic misinterpretation of pharmacokinetic clearance rates. To overcome this, we must rely on distinct downstream Collision-Induced Dissociation (CID) pathways and diagnostic neutral losses.

Comparative Fragmentation Data

The table below summarizes the quantitative MS/MS data used to differentiate the parent drug from the mono-epoxide metabolite using high-resolution MS/MS libraries[2].

Analyte	Formula	Precursor Ion [M+H]⁺	Isotopic Signature	Key Product Ions (m/z)	Diagnostic Neutral Losses
Mitobronitol (Parent)	C₆H₁₂Br₂O₄	307 / 309 / 311	1:2:1 (Di-bromo)	227, 229, 147	-HBr (80/82 Da), -2xHBr
1,2-Anhydro-6-bromomannitol	C₆H₁₁BrO₄	227 / 229	1:1 (Mono-bromo)	209, 211, 147, 129, 117	-H₂O (18 Da), -CH₂O (30 Da)

Key Differentiator: While both compounds eventually yield an m/z 147 singlet (representing the polyol chain after all halogens are lost), only the pre-formed 1,2-anhydro ring of the metabolite readily undergoes a characteristic epoxide cleavage, resulting in the neutral loss of formaldehyde (-CH₂O, 30 Da) to yield m/z 117.

Structural Fragmentation Pathway

The following diagram maps the self-validating logic of the mono-epoxide's fragmentation. By tracking the isotopic doublet of the single bromine atom (⁷⁹Br and ⁸¹Br), we can definitively map which product ions retain the halogen and which do not.

Figure 1: ESI-MS/MS fragmentation pathway of 1,2-anhydro-6-bromomannitol highlighting Br-isotopes.

Self-Validating LC-MS/MS Protocol

To ensure absolute scientific integrity, the following step-by-step methodology is designed as a self-validating system . Every step includes a built-in chemical or informatic check to prevent artifact generation.

Step 1: Aprotic Sample Quenching

• Action: Extract biological matrices using 100% ice-cold acetonitrile.

• Causality: Epoxides are highly susceptible to nucleophilic attack by water, rapidly hydrolyzing into inactive polyols. Aprotic organic quenching halts this hydrolysis, preserving the transient 1,2-anhydro ring for accurate quantification[3].

Step 2: Chromatographic Resolution

• Action: Inject the extract onto a low-silanol reverse-phase column (e.g., Newcrom R1, 3 µm). Use a mobile phase of Water/Acetonitrile modified with 0.1% Formic Acid.

• Causality: Traditional methods for mitobronitol use phosphoric acid, which suppresses MS ionization. Formic acid replaces it to ensure MS compatibility, while its slight acidity minimizes base-catalyzed epoxide ring opening during the chromatographic run[4].

Step 3: Soft Ionization & Source Optimization

• Action: Operate the ESI source in positive mode. Keep the capillary temperature strictly below 250°C and minimize declustering potential (DP).

• Causality: High source temperatures and voltages exacerbate the thermal degradation of mitobronitol into the mono-epoxide. "Soft" ionization preserves the parent drug's integrity, ensuring that any m/z 227 detected at the metabolite's retention time is entirely physiological.

Step 4: Isotopic Logic Validation (MS1 to MS2)

• Action: Isolate m/z 227 and 229 separately using a narrow 1.0 Da isolation window. Apply a normalized collision energy (NCE) of 20 eV.

• Self-Validation: The system validates itself through isotopic logic. If the precursor is truly a mono-brominated species, the fragmentation of m/z 227 (loss of 80 Da HBr) and m/z 229 (loss of 82 Da HBr) must converge to yield the exact same singlet product ion at m/z 147. If the product ions remain 2 Da apart, the neutral loss did not contain bromine, and the peak is an isobaric impurity.

References

• SCIEX. "SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle." SCIEX Products & Spectral Libraries. Available at:[Link]

• SIELC Technologies. "Separation of Dibromomannitol on Newcrom R1 HPLC column." SIELC Application Notes (2018). Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy." Available at: [Link]

• ResearchGate. "Some reactions of 1,6-di-O-p-tolylsulphonyl-D-mannitol and its derivatives." Available at:[Link]

Sources

• 1. Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle [sciex.com]
• 3. researchgate.net [researchgate.net]
• 4. Dibromomannitol | SIELC Technologies [sielc.com]

IR spectrum comparison of 1,2-anhydro-6-bromomannitol and related anhydro sugars

An In-Depth Guide to the Infrared Spectral Analysis of 1,2-Anhydro-6-bromomannitol and Related Anhydro Sugars

Authored by: A Senior Application Scientist

In the field of carbohydrate chemistry and drug development, the structural elucidation of sugar derivatives is paramount. Anhydro sugars, particularly those containing reactive functionalities like epoxide rings and halogen substituents, serve as critical intermediates in the synthesis of complex carbohydrates and biologically active molecules. Infrared (IR) spectroscopy provides a rapid, non-destructive, and highly informative method for verifying the identity, purity, and structural features of these compounds.

This guide offers a detailed comparison of the IR spectrum of 1,2-anhydro-6-bromomannitol with its parent molecule, D-mannitol, and other related anhydro sugars. We will delve into the causality behind experimental choices, provide validated protocols for sample analysis, and present supporting data to empower researchers in their analytical endeavors.

The Spectroscopic Signature: From Polyol to Functionalized Epoxide

The transformation of a simple polyol like D-mannitol into a functionalized anhydro sugar introduces distinct changes in its vibrational properties. The IR spectrum acts as a molecular "fingerprint," exquisitely sensitive to the presence and arrangement of functional groups.[1][2] The primary structural changes we will monitor are the formation of the three-membered anhydro (epoxide) ring and the introduction of a carbon-bromine bond, alongside the modification of the extensive hydrogen-bonding network.

Core Vibrational Modes of Interest

The interpretation of an IR spectrum hinges on identifying characteristic absorption bands associated with specific molecular vibrations. For the compounds , we focus on the following key regions:

• O-H Stretching Region (3700-3200 cm⁻¹): Dominated by the hydroxyl groups. The breadth and position of this band provide insights into the extent and nature of hydrogen bonding.[3]

• C-H Stretching Region (3000-2850 cm⁻¹): Characteristic of the alkane backbone of the sugar alcohol.[4]

• Fingerprint Region (<1500 cm⁻¹): This complex region contains a wealth of structural information, including C-O stretching, C-C stretching, C-H bending, and the highly diagnostic vibrations of the epoxide ring and the C-Br bond.[5]

Comparative Spectral Analysis

Baseline Spectrum: D-Mannitol

D-mannitol, a hexahydric sugar alcohol, provides the foundational spectrum for our comparison. Its IR spectrum is characterized by:

• A very strong and broad absorption band centered around 3400 cm⁻¹ , indicative of the extensive intermolecular and intramolecular hydrogen bonding between its numerous hydroxyl groups.[6]

• Strong C-H stretching vibrations between 2900 and 2960 cm⁻¹ .[6]

• A highly complex fingerprint region with multiple strong absorptions between 1420 cm⁻¹ and 1000 cm⁻¹ . These bands arise from coupled C-O stretching and O-H deformation vibrations, making specific assignments challenging but providing a unique pattern for identification.[6]

Caption: Structure of 1,2-anhydro-6-bromomannitol.

Quantitative Data Summary

The following table summarizes the expected key IR absorption bands for D-mannitol and 1,2-anhydro-6-bromomannitol, allowing for a direct comparison.

Vibrational Mode	Functional Group	D-Mannitol (cm⁻¹)	1,2-anhydro-6-bromomannitol (cm⁻¹)	Intensity
O-H Stretch	Hydroxyl (-OH)	~3400 (very broad)	~3450 (broad)	Strong
C-H Stretch	Alkyl (-CH, -CH₂)	2960-2850	2975-2850	Medium-Strong
Epoxide Ring "Breathing"	Anhydro Ring (Epoxide)	Absent	1280-1230	Medium
C-O Stretch / O-H Bend	Alcohol (-C-O)	1420-1000 (complex)	1450-1000 (complex)	Strong
Asymmetric C-O-C Stretch	Anhydro Ring (Epoxide)	Absent	950-810	Strong
Symmetric C-O-C Stretch	Anhydro Ring (Epoxide)	Absent	880-750	Strong
C-Br Stretch	Alkyl Bromide (-C-Br)	Absent	690-515	Medium-Strong

Note: Specific peak positions can vary slightly based on the sample phase (solid/liquid), purity, and intermolecular interactions. [7]

Experimental Protocol: KBr Pellet Method for Solid Samples

To ensure trustworthy and reproducible results, a standardized protocol is essential. The Potassium Bromide (KBr) pellet technique is a widely used method for obtaining high-quality IR spectra of solid carbohydrate samples.

Caption: Workflow for IR analysis via the KBr pellet method.

Step-by-Step Methodology

• Reagent and Equipment Preparation:

  • Use high-purity, spectroscopic grade KBr, dried in an oven at ~110°C for several hours and stored in a desiccator. Moisture is a significant interferent, particularly in the O-H region.

  • Ensure the agate mortar and pestle are scrupulously clean and dry.

  • Have a hydraulic press and a pellet-forming die ready.

• Sample Grinding:

  • Place approximately 1-2 mg of the anhydro sugar sample into the agate mortar.

  • Grind the sample thoroughly for 1-2 minutes until it becomes a fine, glossy powder. This reduces particle size to minimize scattering of the IR beam.

• Mixing with KBr:

  • Add approximately 100-150 mg of the dried KBr to the mortar.

  • Mix the sample and KBr gently at first, then grind them together for another 2-3 minutes to ensure a homogeneous mixture.

• Pellet Formation:

  • Transfer the mixture to the collar of the pellet die.

  • Place the die assembly into the hydraulic press.

  • Apply pressure (typically 8-10 tons) for several minutes. The pressure causes the KBr to flow and encapsulate the sample in a transparent, glass-like disc.

• Data Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment first.

  • Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

Conclusion: A Validated Approach to Structural Verification

The combination of characteristic functional group frequencies provides a powerful and self-validating system for the identification of 1,2-anhydro-6-bromomannitol. The simultaneous appearance of epoxide ring vibrations and a C-Br stretch, along with the expected backbone of a mannitol derivative, confirms the success of the synthesis and the identity of the compound. By comparing the acquired spectrum to that of starting materials and other related sugars, researchers can confidently assess the outcome of their chemical transformations. This guide provides the foundational knowledge and a reliable experimental framework to leverage IR spectroscopy effectively in carbohydrate research.

References

• Oregon State University. (2020, February 7). CH 336: Epoxide Spectroscopy. Retrieved from [Link]

• Smith, B. C. (2022, March 1). The Infrared Spectra of Polymers V: Epoxies. Spectroscopy Online. Retrieved from [Link]

• University of Colorado Boulder. Characteristic Infrared Absorption Bands of Functional Groups. Retrieved from [Link]

• Denson, M. D., et al. (2025, December). Chemical Diversity of Oligomers in Biomass Fast Pyrolysis Oils. Part 3: Water-Soluble Fraction. Energy & Fuels. Retrieved from [Link]

• Sionkowska, A., et al. Application of Vibrational Spectroscopic Techniques in the Study of the Natural Polysaccharides and Their Cross-Linking Process. PMC. Retrieved from [Link]

• ResearchGate. Determination of Epoxide and Hydroxyl Groups in Epoxide Resins by IR Spectrometry. Retrieved from [Link]

• Barlocco, N. (2017, March 15). Carbohydrate Analysis by NIRS-Chemometrics. IntechOpen. Retrieved from [Link]

• ACS Publications. Infrared Spectra of Carbohydrates. Analytical Chemistry. Retrieved from [Link]

• Shrestha, B., et al. Synchrotron-Based Infra-Red Spectroscopic Insights on Thermo-Catalytic Conversion of Cellulosic Feedstock to Levoglucosenone and Furans. PMC. Retrieved from [Link]

• Scribd. Anhydro Sugars: Chemistry and Reactivity. Retrieved from [Link]

• Zhbankov, R. G. (1997). Journal of Molecular Structure. ResearchGate. Retrieved from [Link]

• Almyahi, F., et al. (2012, January). Preparation and optical properties of CdS/Epoxy nanocomposites. ResearchGate. Retrieved from [Link]

• ResearchGate. (PDF) Analysis of the Structure and Vibrational Spectra of Glucose and Fructose. Retrieved from [Link]

• NIST Technical Series Publications. Infrared spectroscopy of carbohydrates: a review of the literature. Retrieved from [Link]

• Lázaro, R., et al. (2017, May 10). Feasibility study of D-mannitol as phase change material for thermal storage. AIMS Press. Retrieved from [Link]

• American Pharmaceutical Review. (2008, August 29). Characterization of D-Mannitol by Thermal Analysis, FTIR, and Raman Spectroscopy. Retrieved from [Link]

• CHIMIA. Chemistry of 1,2-Anhydro Sugars. Retrieved from [Link]

• NC State University Libraries. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry. Retrieved from [Link]

• Doc Brown's Chemistry. CH3Br infrared spectrum of bromomethane. Retrieved from [Link]

• Wang, Y., et al. (2023, September 25). Development of a Pure Certified Reference Material of D-Mannitol. MDPI. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• ResearchGate. IR spectra of various D-mannitol samples as-received and after being.... Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• ResearchGate. (PDF) A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Retrieved from [Link]

• National Open Access Monitor, Ireland. Synthesis of 1d-1,2-anhydro-myo-inositol. Retrieved from [Link]

• Smith, B. C. (2017, July 1). An IR Spectral Interpretation Potpourri: Carbohydrates and Alkynes. Spectroscopy Online. Retrieved from [Link]

• Makama, B. Y. (2012). Stereoselective Synthesis of Bicyclic Lactones Via Annelation Protocol. American Journal of Organic Chemistry. Retrieved from [Link]

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• Amanote Research. Synthesis of (6r)- And (6s)-D-Glucose-6-2h Through Stereospecific Photo-Bromination of 1,6-Anhydro-.Beta.-D-Glucopyranose Derivative. Retrieved from [Link]

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• Smith, B. C. (2025, January 15). Vibrational Spectroscopic Analysis of Six New Hexafluorosilicate Salts Containing Different Amino Acids. Spectroscopy Online. Retrieved from [Link]

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Safety & Regulatory Compliance

1,2-Anhydro-6-bromomannitol proper disposal procedures

As a Senior Application Scientist, I recognize that handling experimental antineoplastic metabolites requires bridging the gap between theoretical chemistry and practical laboratory safety. 1,2-Anhydro-6-bromomannitol (BrEpM) is a highly reactive bromoepoxide and an intermediary metabolite of the antineoplastic agents dibromomannitol (DBM) and dibromodulcitol (DBD) .

Due to its dual electrophilic sites—an epoxide ring and a primary alkyl bromide—it functions as a potent bifunctional alkylating agent. In a drug development or research laboratory setting, simply discarding such compounds into standard organic or aqueous waste streams presents severe occupational and environmental exposure risks. The disposal strategy must chemically dismantle these electrophilic sites before the waste leaves the primary containment zone, adhering to stringent institutional protocols for carcinogenic and mutagenic hazardous drugs .

Mechanistic Rationale for Chemical Deactivation

Expertise dictates that we do not merely dilute hazardous waste; we must chemically deactivate it. The underlying causality of BrEpM's toxicity is its ability to alkylate DNA nucleophiles. Therefore, our deactivation protocol utilizes a strong nucleophilic quenching agent—specifically, sodium thiosulfate ( Na2​S2​O3​ ) in an alkaline medium.

This environment forces a nucleophilic substitution ( SN​2 ) at the bromide-bearing carbon and a nucleophilic ring-opening of the epoxide . This targeted chemical destruction converts the hazardous bifunctional alkylating agent into a highly water-soluble, non-toxic thioether/diol derivative, rendering it safe for standard institutional hazardous waste processing.

Deactivation and Segregation Workflow

Workflow for the chemical deactivation and segregation of 1,2-Anhydro-6-bromomannitol waste.

Step-by-Step Laboratory Deactivation Protocol

This protocol incorporates built-in validation steps to ensure the deactivation is a self-validating system. You must confirm the chemical destruction is complete before the waste is transferred to Environmental Health and Safety (EH&S).

Materials Required:

• 10% (w/v) Sodium thiosulfate ( Na2​S2​O3​ ) solution.

• 1M Sodium hydroxide (NaOH) solution.

• 4-(4-Nitrobenzyl)pyridine (NBP) reagent (for validation).

• Universal pH indicator strips.

• Water-miscible co-solvent (e.g., Ethanol).

Operational Procedure:

• Containment & Preparation: Conduct all deactivation procedures inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. Wear appropriate PPE, including double nitrile gloves, a closed-front gown, and safety goggles .

• Solubilization: Dissolve the residual 1,2-Anhydro-6-bromomannitol in a minimal volume of a water-miscible solvent (e.g., ethanol).

  • Causality: Alkylating agents often have poor solubility in purely aqueous systems. Using a co-solvent ensures the compound is fully dissolved, preventing the formation of unreacted micro-suspensions that could bypass the deactivation agent.

• Nucleophilic Quenching: Slowly add the 10% sodium thiosulfate solution to the dissolved BrEpM at a volumetric ratio of at least 10:1 (Deactivator to Waste). Add 1M NaOH dropwise to maintain the pH between 10 and 11.

  • Causality: The thiosulfate acts as a potent nucleophile. Maintaining an alkaline pH accelerates the base-catalyzed hydrolysis of the epoxide and prevents the acidic decomposition of thiosulfate into toxic sulfur dioxide ( SO2​ ) gas.

• Reaction Incubation: Stir the mixture continuously at room temperature for a minimum of 24 to 48 hours to ensure total kinetic completion of the ring-opening and substitution reactions.

• Self-Validation (NBP Assay): To ensure complete destruction of the alkylating agent, perform a spot test using 4-(4-nitrobenzyl)pyridine (NBP).

  • Causality: NBP reacts with active alkylating agents to form a quaternary ammonium salt, which turns deep blue/purple under basic conditions. A lack of color development confirms the absence of active electrophilic functional groups, validating the deactivation.

• Final Neutralization: Once deactivation is confirmed, carefully neutralize the solution to pH 6-8 using dilute hydrochloric acid (HCl). Verify with pH strips.

• Transfer: Transfer the neutralized, deactivated solution to a properly labeled aqueous hazardous waste container.

Institutional Waste Segregation and Logistics

Once the active pharmaceutical ingredient (API) has been deactivated, or for materials that cannot be chemically quenched (like solid PPE), strict segregation is required.

Waste Category	Source Material	Treatment / Disposal Route	Logistical Handling
Aqueous Chemical Waste	Neutralized BrEpM reaction mixtures	EH&S Chemical Waste Pickup	Store in vented, high-density polyethylene (HDPE) carboys. Label explicitly as "Deactivated Aqueous Waste - Non-Hazardous".
Solid Trace Waste	Empty vials, contaminated pipette tips, double gloves	High-Temperature Incineration	Place in rigid, sealable, puncture-resistant containers labeled "Trace Antineoplastic Waste" (Standard Yellow bins).
Bulk Solid Waste	Spilled powder, heavily contaminated absorbent pads	Hazardous Waste Landfill / Incineration	Double-bag in heavy-duty plastic; label as "Hazardous Bulk Antineoplastic Waste" (Standard Black bins).

References

• Title: Toxicity, antitumour and haematological effects of 1,2-anhydro-6-bromogalactitol and d-mannitol: a comparison with the related dibromo- and dianhydro-derivatives. Source: European Journal of Cancer & Clinical Oncology (1982). URL: [Link]

• Title: Controlling Occupational Exposure to Hazardous Drugs. Source: Occupational Safety and Health Administration (OSHA). URL: [Link]

• Title: Management and Disposal of Microbiological and Carcinogenic Agents in Laboratories - A Review. Source: International Journal of Pharmacy and Biological Sciences (2019). URL: [Link]